1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8

• CAS: 1346599-01-6

Core Science & Biosynthesis

Mechanistic Mass Spectrometry Fragmentation Pathways of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8

Executive Summary

In the rigorous landscape of pharmaceutical bioanalysis and impurity profiling, stable-isotope-labeled (SIL) internal standards are indispensable. 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 is a critical deuterated analog of a known aripiprazole/brexpiprazole related substance (often designated as Impurity C or the diquinoline butanediol impurity) [1].

Understanding the exact tandem mass spectrometry (MS/MS) fragmentation topology of this molecule is essential for designing highly selective Multiple Reaction Monitoring (MRM) assays. As a Senior Application Scientist, I have structured this whitepaper to move beyond mere transition lists. Here, we deconstruct the causality of its gas-phase dissociation, utilizing the D8​ label as a mechanistic probe to validate structural assignments, and providing a self-validating experimental framework for LC-MS/MS optimization.

Physicochemical Context & Ionization Dynamics

The molecule features a symmetric architecture: two 3,4-dihydro-2(1H)-quinolinone moieties tethered by a D8​ -labeled 1,4-butoxy linkage. Under positive Electrospray Ionization (ESI+), the molecule readily forms a protonated precursor ion [M+H]+ at m/z 389.23 .

The Causality of Protonation: While the lactam carbonyl oxygens possess the highest gas-phase basicity and are the primary sites of protonation, Collision-Induced Dissociation (CID) triggers charge migration. The charge must migrate to the ether oxygen to initiate the lowest-energy fragmentation pathway: the heterolytic cleavage of the O-alkyl bond.

Because the deuterium labels ( D8​ ) are isolated entirely on the central butane linker, we can definitively track the origin of each product ion. Fragments retaining the linker exhibit an +8 Da mass shift compared to the unlabelled impurity, whereas fragments derived solely from the quinolinone ring show a 0 Da shift [2].

Mechanistic Fragmentation Pathways

Pathway A: O-Alkyl Cleavage with Alkyl Charge Retention (m/z 226.17)

Upon charge localization at the ether oxygen, the molecule undergoes heterolytic cleavage of the Calkyl​−O bond. When the charge is retained on the alkyl-aryl fragment, it yields the [C13​H8​D8​NO2​]+ oxonium/carbocation at m/z 226.17 , accompanied by the neutral loss of 7-hydroxy-3,4-dihydro-2(1H)-quinolinone (163.06 Da). Mechanistic Proof: This fragment retains the entire D8​ chain, confirming the cleavage occurs strictly at the ether boundary.

Pathway B: O-Alkyl Cleavage with Phenolic Charge Retention (m/z 164.07)

Alternatively, the charge can be retained on the phenolic moiety during the ether cleavage, yielding the protonated 7-hydroxy-3,4-dihydro-2(1H)-quinolinone ion [C9​H10​NO2​]+ at m/z 164.07 . Mechanistic Proof: This ion contains no deuterium. The neutral loss is the D8​ -labeled alkyl-quinolinone radical/neutral species (225.16 Da).

Pathway C: Secondary Elimination & Ring Contraction

The primary fragments undergo higher-energy secondary dissociations:

• Alkyl Chain Elimination: The m/z 226.17 ion expels the D8​ -butene chain ( C4​D8​ , 64.11 Da) to form the highly stable quinolinium-like oxo-cation at m/z 162.06 ( [C9​H8​NO2​]+ ).

• Lactam Ring Cleavage: The m/z 164.07 ion undergoes classic lactam degradation, losing carbon monoxide (CO, 28 Da) to form m/z 136.08 , or undergoing a retro-ring contraction via the loss of ketene ( CH2​=C=O , 42 Da) to yield m/z 122.06 .

Fragmentation Topology Visualization

Caption: CID fragmentation map of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8.

Quantitative Data Summaries

The following table summarizes the exact monoisotopic masses and mechanisms for the MRM transitions. Utilizing exact mass ensures high-resolution mass spectrometry (HRMS) methods can be appropriately calibrated.

Fragment Ion	Exact Mass (m/z)	Molecular Formula	Neutral Loss	Cleavage Mechanism
Precursor	389.2311	C22​H17​D8​N2​O4+​	N/A	Protonation (ESI+)
Fragment A	226.1683	C13​H8​D8​NO2+​	C9​H9​NO2​ (163.06 Da)	O-Alkyl Ether Cleavage
Fragment B	164.0711	C9​H10​NO2+​	C13​H7​D8​NO2​ (225.16 Da)	O-Alkyl Ether Cleavage
Fragment C	162.0555	C9​H8​NO2+​	C4​D8​ (64.11 Da)	Alkyl Chain Elimination
Fragment D	136.0763	C8​H10​NO+	CO (28.00 Da)	Lactam Ring Cleavage
Fragment E	122.0606	C7​H8​NO+	CH2​=C=O (42.01 Da)	Lactam Ring Contraction

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your bioanalytical or quality control assays, the MS/MS method must be developed as a self-validating system. The following protocol embeds causality checks directly into the workflow, aligning with ICH M10 guidelines for bioanalytical integrity [3].

Phase 1: Isotopic Fidelity & Cross-Talk Verification

Causality: Deuterated standards can contain D7​/D6​ isotopic impurities. If the unlabelled impurity (m/z 381.18) is present in the standard, it will artificially inflate the quantitative readout of the actual drug impurity.

• Preparation: Dissolve 1.0 mg of the D8​ standard in 1.0 mL of LC-MS grade Methanol. Dilute to a working concentration of 100 ng/mL using 50:50 Methanol:Water with 0.1% Formic Acid.

• Q1 Scan: Infuse at 10 µL/min. Perform a Q1 full scan (m/z 350–450).

• Validation Gate: Verify that the [M+H]+ base peak is m/z 389.23. The intensity of m/z 381.18 (unlabelled) must be <0.1% of the base peak to proceed.

Phase 2: Collision Energy (CE) Optimization

Causality: The O-alkyl ether bond is highly labile, requiring low activation energy. Conversely, breaking the stable lactam ring requires high energy. Argon is recommended as the collision gas due to its higher kinetic energy transfer efficiency compared to Nitrogen.

• Source Tuning: Set capillary voltage to +3.5 kV, desolvation temperature to 350°C, and source temperature to 150°C.

• Primary Transition (Quantifier): Isolate m/z 389.2 in Q1. Ramp CE in Q2 from 5 eV to 30 eV.

  • Target: Maximize the m/z 226.2 product ion. (Expected optimal CE: 15–20 eV ).

• Secondary Transition (Qualifier): Ramp CE from 20 eV to 50 eV.

  • Target: Maximize the m/z 122.1 product ion. (Expected optimal CE: 35–40 eV ).

Phase 3: Matrix Factor (MF) Evaluation

• Spike & Extract: Spike the optimized D8​ standard into a post-extracted blank matrix (e.g., human plasma or formulated API diluent) at 10 ng/mL.

• Comparison: Analyze against a neat solution of the same concentration.

• Validation Gate: Calculate the Matrix Factor (Peak Area in Matrix / Peak Area in Neat). A self-validating assay must yield an MF between 0.85 and 1.15 . Deviations require altering the LC gradient to shift the retention time away from the suppression zone.

References

• Title: Identification of degradation products in Aripiprazole tablets by LC-QToF mass spectrometry Source: Journal of European Journal of Chemistry / ResearchGate URL: [Link]

• Title: Aripiprazole | CID 60795 (Structure and Mass Spectrometry Data) Source: PubChem, National Library of Medicine URL: [Link]

• Title: ICH Guideline M10 on Bioanalytical Method Validation Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL: [Link]

An In-Depth Technical Guide to the Synthesis and Structural Characterization of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8

Abstract

This technical guide provides a comprehensive overview of the synthesis and structural characterization of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8. This deuterated molecule is of significant interest to researchers in drug development and medicinal chemistry, primarily for its utility as an internal standard in pharmacokinetic studies and as a tool to investigate the metabolic fate of related pharmacologically active compounds. The guide will delve into the strategic rationale for its synthesis, a detailed step-by-step experimental protocol, and a thorough analysis of the spectroscopic data required for its unequivocal structural confirmation. This document is intended for an audience of researchers, scientists, and drug development professionals, offering field-proven insights and a self-validating approach to the described protocols.

Introduction: The Quinolinone Scaffold and the Significance of Deuteration

The 3,4-dihydro-2(1H)-quinolinone moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3] Its derivatives have demonstrated a wide array of pharmacological activities, including antipsychotic, antibacterial, and anticancer properties.[4][5] The subject of this guide, 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane, is a known impurity formed during the synthesis of the atypical antipsychotic drug, Aripiprazole.[4][6][7][8] The presence and characterization of such impurities are of paramount importance in pharmaceutical development to ensure the safety and efficacy of the final drug product.

The introduction of deuterium, a stable isotope of hydrogen, into drug candidates or their metabolites is a well-established strategy in modern drug discovery.[9] This "heavy hydrogen" does not significantly alter the steric or electronic properties of a molecule but can have a profound impact on its metabolic stability.[9] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, often by cytochrome P450 (CYP) enzymes.[5][10] This can lead to a more favorable pharmacokinetic profile, including a longer half-life and reduced formation of potentially toxic metabolites.[9]

The synthesis of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, with deuterium atoms specifically incorporated into the butane linker, provides a valuable tool for researchers. It can serve as an internal standard for the accurate quantification of the non-deuterated analogue in biological matrices via mass spectrometry-based methods.[11] Furthermore, its use in metabolic studies can help elucidate the metabolic pathways of the butoxy linker in related drugs like Aripiprazole.[5]

Synthesis of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8

The synthesis of the target molecule is achieved through a convergent approach, starting with the preparation of the key intermediates: 7-hydroxy-3,4-dihydro-2(1H)-quinolinone and 1,4-dibromobutane-d8. The final step involves a Williamson ether synthesis to couple these two fragments.

Synthesis of 7-Hydroxy-3,4-dihydro-2(1H)-quinolinone (1)

The starting material, 7-hydroxy-3,4-dihydro-2(1H)-quinolinone, can be synthesized via several reported methods.[11] A common approach involves a two-step synthesis from m-anisidine.[11]

Synthesis of 1,4-Dibromobutane-d8 (2)

The deuterated alkylating agent, 1,4-dibromobutane-d8, is prepared from tetrahydrofuran-d8. The ring-opening of the deuterated tetrahydrofuran is achieved by treatment with a mixture of sodium bromide and concentrated sulfuric acid, followed by steam distillation and purification.[12]

Williamson Ether Synthesis of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 (3)

The final product is synthesized via a Williamson ether synthesis, which involves the O-alkylation of the phenolic hydroxyl group of 7-hydroxy-3,4-dihydro-2(1H)-quinolinone with 1,4-dibromobutane-d8.[12] This reaction is typically carried out in the presence of a base to deprotonate the phenol, forming a more nucleophilic phenoxide ion.[13][14][15][16]

Experimental Protocol: Synthesis of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8

Materials:

• 7-Hydroxy-3,4-dihydro-2(1H)-quinolinone (1)

• 1,4-Dibromobutane-d8 (2)

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Hexane

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 7-hydroxy-3,4-dihydro-2(1H)-quinolinone (2.0 equivalents) in anhydrous DMF, add anhydrous potassium carbonate (3.0 equivalents).

• Heat the mixture to 60 °C under a nitrogen atmosphere.

• Add 1,4-dibromobutane-d8 (1.0 equivalent) dropwise to the reaction mixture.

• Maintain the reaction at 60 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold deionized water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with deionized water, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 as a solid.

Structural Characterization

The unequivocal identification and confirmation of the structure of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 are achieved through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight of a compound and providing information about its isotopic composition. For 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, high-resolution mass spectrometry (HRMS) is employed to confirm the elemental composition.

Parameter	Value
Molecular Formula	C₂₂H₁₆D₈N₂O₄
Molecular Weight	388.49 g/mol [17]
Expected HRMS (M+H)⁺	[Calculated based on exact masses of isotopes]
Observed HRMS (M+H)⁺	[To be experimentally determined]

The observed mass spectrum should show a molecular ion peak corresponding to the deuterated compound, which will be 8 mass units higher than its non-deuterated counterpart (C₂₂H₂₄N₂O₄, MW: 380.44 g/mol ).[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most definitive method for elucidating the structure of an organic molecule in solution. For the characterization of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, a combination of ¹H NMR, ¹³C NMR, and ²H NMR would be ideal.

¹H NMR Spectroscopy: The ¹H NMR spectrum will be instrumental in confirming the structure of the quinolinone moieties and the absence of protons on the butane linker.

• Aromatic Protons: Signals corresponding to the protons on the aromatic rings of the quinolinone units are expected in the aromatic region (typically δ 6.0-8.0 ppm).

• Aliphatic Protons: Signals for the methylene protons of the dihydroquinolinone rings (at positions 3 and 4) will appear in the aliphatic region (typically δ 2.0-3.5 ppm).

• Butane Linker Protons: The characteristic signals for the methylene protons of the butane linker will be absent in the ¹H NMR spectrum, confirming successful deuteration.

• NH Proton: A broad singlet corresponding to the amide proton (N-H) of the quinolinone ring is also expected.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum will provide information about the carbon framework of the molecule.

• Aromatic and Carbonyl Carbons: Signals for the aromatic and carbonyl carbons of the quinolinone rings will be observed in the downfield region of the spectrum.

• Aliphatic Carbons: Signals for the methylene carbons of the dihydroquinolinone rings will be present in the upfield region.

• Butane Linker Carbons: The signals for the deuterated carbons of the butane linker will exhibit a characteristic splitting pattern in the proton-decoupled ¹³C NMR spectrum due to coupling with deuterium (a triplet for CD₂ groups). The chemical shifts will also be slightly upfield compared to their non-deuterated counterparts.

²H NMR (Deuterium NMR) Spectroscopy: A ²H NMR spectrum would provide direct evidence of deuterium incorporation. A single resonance (or two closely spaced resonances) corresponding to the deuterium atoms on the butane linker would be observed, confirming the position of deuteration.

Application and Significance

The deuterated compound, 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, is a valuable tool for pharmaceutical research and development for several key reasons:

• Internal Standard for Bioanalytical Methods: Its primary application is as an internal standard in liquid chromatography-mass spectrometry (LC-MS) based bioanalytical methods.[11] By adding a known amount of the deuterated compound to biological samples, the non-deuterated analogue can be accurately quantified, as the two compounds co-elute chromatographically but are distinguishable by their mass-to-charge ratio.

• Metabolic Fate Studies: The metabolism of Aripiprazole involves N-dealkylation, hydroxylation, and dehydrogenation, primarily mediated by CYP3A4 and CYP2D6 enzymes.[5][10] While the major metabolite is dehydroaripiprazole, understanding the metabolic stability of the butoxy linker is also important. By using the deuterated analogue, researchers can trace the metabolic fate of this specific moiety and determine if it is a site of metabolic breakdown.

• Impurity Profiling and Reference Standard: As the non-deuterated compound is a known impurity in Aripiprazole synthesis, the deuterated version can serve as a labeled reference standard for the development and validation of analytical methods to detect and quantify this impurity in the active pharmaceutical ingredient (API) and final drug product.[4][6][7][8]

Conclusion

This technical guide has provided a detailed roadmap for the synthesis and structural characterization of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8. The rationale for its synthesis is firmly rooted in the principles of modern drug development, where understanding impurity profiles and metabolic pathways is critical. The provided experimental protocol, based on the well-established Williamson ether synthesis, offers a reliable method for its preparation. The comprehensive approach to structural characterization, employing a suite of spectroscopic techniques, ensures the unequivocal confirmation of its identity and isotopic purity. The availability of this deuterated molecule provides researchers with an essential tool to advance the development of safer and more effective pharmaceuticals based on the quinolinone scaffold.

Diagrams

Caption: Synthetic workflow for 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8.

References

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Available from: [Link]

• TSI Journals. identification-isolation-characterization-and-synthesis-of-novel-impurity-in-antipsychotic-drug-aripiprazole.pdf. Available from: [Link]

• SynZeal. Aripiprazole EP Impurity F | 573691-09-5. Available from: [Link]

• Taylor & Francis. Identification of degradation impurities in aripiprazole oral solution using LC–MS and development of validated stability indicating method for assay and content of two preservatives by RP-HPLC. Available from: [Link]

• European Journal of Chemistry. Identification of degradation products in Aripiprazole tablets by LC-QToF mass spectrometry. Available from: [Link]

• Chinese Journal of Modern Applied Pharmacy. Synthesis of 7-hydroxy-3,4-dihydro-2(1H)-quinolinone. Available from: [Link]

• Science.gov. abilify aripiprazole metabolic: Topics by Science.gov. Available from: [Link]

• ClinPGx. Aripiprazole Pathway, Pharmacokinetics. Available from: [Link]

• PMC - NIH. Classics in Chemical Neuroscience: Aripiprazole. Available from: [Link]

• ClinPGx. aripiprazole. Available from: [Link]

• ScienceDirect. 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Available from: [Link]

• Wikipedia. Williamson ether synthesis. Available from: [Link]

• PubChem. Aripiprazole. Available from: [Link]

• Google Patents. DE102005048695A1 - Preparation of aripiprazole useful to prepare 7-(4-halobutoxy)-3,4-dihydro-(1H)-quinolinone comprises reacting 7-hydroxy-3,4-dihydro-2(1H)-quinolinone with 1,4-disubstuted-butane followed by reacting with 1-(2,3-dichlorophenyl)piperazine.

• Master Organic Chemistry. The Williamson Ether Synthesis. Available from: [Link]

• Khan Academy. Williamson ether synthesis (video). Available from: [Link]

• TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Available from: [Link]

• YouTube. Williamson Ether Synthesis Reaction Mechanism. Available from: [Link]

• ScienceDirect. 1H-NMR and 13C-NMR dataset for some oxidative metabolites of CRA13 and their analogs. Available from: [Link]

• Pharmaffiliates. 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane. Available from: [Link]

• ResearchGate. 1H-NMR and 13C-NMR dataset for some oxidative metabolites of CRA13 and their analogs. Available from: [Link]

• PubChem. 7-(4-Iodobutoxy)-3,4-dihydroquinolin-2(1H)-one. Available from: [Link]

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• 7. DE102005048695A1 - Preparation of aripiprazole useful to prepare 7-(4-halobutoxy)-3,4-dihydro-(1H)-quinolinone comprises reacting 7-hydroxy-3,4-dihydro-2(1H)-quinolinone with 1,4-disubstuted-butane followed by reacting with 1-(2,3-dichlorophenyl)piperazine - Google Patents [patents.google.com]
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Determining the Isotopic Purity of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8: A Guide for Drug Development Professionals

An In-Depth Technical Guide

Authored by: A Senior Application Scientist

Abstract

The strategic replacement of hydrogen with deuterium has become a pivotal tool in modern drug development, offering pathways to modulate metabolic profiles and enhance therapeutic efficacy.[1] The success of this approach, however, is fundamentally dependent on the precise and accurate characterization of the final deuterated active pharmaceutical ingredient (API) or its related compounds. For deuterated molecules, purity assessment transcends the conventional search for chemical contaminants and expands to the critical domain of isotopic purity.[2] This guide provides a comprehensive, in-depth methodology for determining the isotopic purity of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, a deuterated analogue of a known impurity in the synthesis of Aripiprazole.[3][4] We will explore the synergistic application of High-Resolution Mass Spectrometry (HRMS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, presenting not just the protocols but the underlying scientific rationale. This dual-pronged approach establishes a self-validating system, ensuring the highest degree of confidence in the analytical results, a necessity for regulatory compliance and successful drug development.[5][6]

The Imperative of Isotopic Purity in Deuterated Compounds

The therapeutic benefits of deuterated drugs are derived from the kinetic isotope effect (KIE), where the stronger carbon-deuterium (C-D) bond slows metabolic processes that involve C-H bond cleavage.[1] This can lead to improved pharmacokinetic profiles, such as a longer half-life, which may allow for lower or less frequent dosing and potentially fewer adverse effects.[7] However, the synthesis of deuterated compounds is rarely perfect; it almost invariably yields a mixture of isotopologues—molecules that are chemically identical but differ in their isotopic composition.[2]

For a molecule like 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, the target product contains eight deuterium atoms. A bulk sample will inevitably contain populations of molecules with seven deuterium atoms (d7), six (d6), and so on, down to the non-deuterated (d0) analogue. It is crucial to distinguish between two key terms:

• Isotopic Enrichment: This refers to the percentage of deuterium at a specific labeled position. A starting material with 99.5% enrichment means there is a 99.5% probability of finding a deuterium at any given labeled site.[2]

• Species Abundance: This refers to the percentage of the entire population of molecules that has a specific, complete isotopic composition (e.g., the percentage of molecules that are fully d8).[2]

Regulatory agencies require a rigorous quantification of these isotopologue species.[2] Therefore, a validated analytical strategy is not merely a quality control checkpoint but a cornerstone of the entire development program.

A Synergistic Analytical Approach: The Power of MS and NMR

To achieve a robust and defensible assessment of isotopic purity, a singular analytical technique is often insufficient. We advocate for a combined strategy employing both High-Resolution Mass Spectrometry and Quantitative NMR.[5][8] This approach is powerful because the two techniques measure isotopic content based on fundamentally different physical principles, providing orthogonal and confirmatory data.

• Mass Spectrometry (MS) excels at separating and quantifying the entire distribution of isotopologues based on their mass-to-charge (m/z) ratios. It provides a holistic view of species abundance.[9][10]

• NMR Spectroscopy provides site-specific information. It can confirm the location of deuteration and quantify the isotopic purity at specific atomic positions by measuring the absence of proton signals (¹H NMR) or the presence of deuterium signals (²H NMR).[11][12]

The concordance of results from both MS and NMR constitutes a self-validating system, providing exceptionally high confidence in the reported isotopic purity value.

Caption: High-level workflow for isotopic purity determination.

Isotopic Purity by High-Resolution Mass Spectrometry (HRMS)

The foundational principle of using MS for isotopic purity is the mass difference between hydrogen (1.0078 u) and deuterium (2.0141 u). HRMS instruments, such as Time-of-Flight (TOF) or Orbitrap analyzers, are essential as they provide the mass accuracy and resolution required to separate the isotopic peaks of the d0 to d8 species, which may be very close in m/z.[13]

Causality Behind Experimental Choices

• Technique: Liquid Chromatography-Mass Spectrometry (LC-MS) is chosen to separate the analyte of interest from any chemical impurities before it enters the mass spectrometer, preventing interference.[10]

• Analyzer: High-resolution analyzers are non-negotiable. They can distinguish between the target isotopologues and potential isobaric interferences, ensuring that the measured signal is truly from the compound of interest.[13]

• Ionization: Electrospray ionization (ESI) is a soft ionization technique suitable for a molecule of this type, preserving the molecular ion for analysis.

Experimental Protocol: LC-HRMS

• Sample Preparation: Prepare a dilute solution of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 (e.g., 1 µg/mL) in a high-purity solvent such as methanol or acetonitrile.[8]

• Chromatographic Separation:

  • Column: Use a standard C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A suitable gradient to ensure the analyte elutes as a sharp, symmetrical peak, free from co-eluting impurities.

  • Flow Rate: 0.3 mL/min.

• Mass Spectrometry Acquisition:

  • Mode: ESI Positive.

  • Acquisition: Full scan mode over a relevant m/z range (e.g., 350-450 m/z).

  • Resolution: Set to a high value (e.g., >70,000 for an Orbitrap) to ensure baseline resolution of isotopic peaks.

Data Analysis and Calculation

The core of the analysis involves extracting the ion chromatograms (EICs) for each isotopologue and integrating their peak areas.

Caption: Step-by-step workflow for HRMS data analysis.

A critical step is the correction for the natural abundance of other isotopes, primarily ¹³C.[8][13] The M+1 peak of the d7 species will overlap with the M peak of the d8 species containing one ¹³C atom. Modern mass spectrometry software can often perform this deconvolution automatically.

Calculation: Isotopic Purity (% d8 Species Abundance) = [Corrected Area(d8) / (Sum of Corrected Areas(d0 to d8))] * 100

Isotopologue	Theoretical [M+H]⁺ (m/z)	Measured Peak Area (Arbitrary Units)	Corrected Peak Area	Relative Abundance (%)
d8 (Target)	389.24	1,540,800	1,538,500	98.15
d7	388.23	22,100	21,500	1.37
d6	387.23	4,500	4,200	0.27
d5	386.22	1,100	1,000	0.06
d4	385.21	550	500	0.03
d3	384.21	330	300	0.02
d2	383.20	220	200	0.01
d1	382.20	110	100	0.01
d0	381.19	110	100	0.01
Total	1,566,400	100.00

Table 1: Hypothetical HRMS data for a batch of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 demonstrating high isotopic purity.

Isotopic Purity by Quantitative ¹H NMR (qNMR)

Quantitative ¹H NMR offers an elegant and powerful orthogonal method. Its principle is based on the direct proportionality between the integrated area of an NMR signal and the number of nuclei responsible for that signal.[8] For a deuterated compound, we can precisely measure the tiny amount of residual, non-deuterated material.

Causality Behind Experimental Choices

• Target Nucleus: ¹H is chosen because of its high sensitivity and the ability to quantify the absence of deuterium (i.e., the presence of residual protons) at the labeled positions.

• Spectrometer Field Strength: A high-field spectrometer (≥400 MHz) is used to achieve better signal dispersion, minimizing peak overlap and improving integration accuracy.[8]

• Quantitative Parameters: A long relaxation delay (d1) is the most critical parameter for qNMR. It must be at least 5 times the longest T₁ relaxation time of the protons being measured. This ensures all protons have fully relaxed back to equilibrium before the next pulse, making the signal intensity truly proportional to the number of nuclei.[8]

Experimental Protocol: ¹H qNMR

• Sample Preparation:

  • Accurately weigh approximately 15-20 mg of the d8 sample.

  • Dissolve in a known volume (e.g., 0.75 mL) of a high-purity deuterated solvent (e.g., Chloroform-d) that does not have interfering signals.[8]

• Data Acquisition:

  • Acquire the spectrum on a ≥400 MHz NMR spectrometer.

  • Crucial Parameters:

    • Pulse Angle: 90°

    • Relaxation Delay (d1): ≥ 30 seconds (a conservative value, should be determined experimentally).

    • Number of Scans (ns): Sufficient to achieve a high signal-to-noise ratio (e.g., 128 or higher) to accurately integrate the small residual proton signals.

• Data Processing:

  • Apply standard Fourier transformation and phase correction.

  • Carefully calibrate the baseline to be perfectly flat across the regions of integration.

Data Analysis and Calculation

The calculation relies on comparing the integration of a residual proton signal at a deuterated position to the integration of a stable, fully protonated signal within the same molecule. For 1,4-Bis[...]-d8, we assume deuteration on the butane chain. The aromatic or quinolinone protons can serve as the internal reference.

Caption: Step-by-step workflow for qNMR data analysis.

Calculation Example:

• Let's assume the signal for the 8 protons on the butane chain appears at a specific chemical shift in the d0 compound. In the d8 sample, a small residual signal may appear here.

• Let's use an aromatic signal representing 2 protons as our internal reference.

• Integral (Reference, Aromatic): 2.00 (normalized)

• Integral (Residual, Butane Chain): 0.02

• Normalized Hydrogen per site (Reference): 2.00 / 2 protons = 1.00

• Normalized Hydrogen per site (Residual): 0.02 / 8 protons = 0.0025

• % Hydrogen Occupancy per site: (0.0025 / 1.00) * 100 = 0.25%

• Isotopic Purity (Atom % D): 100% - 0.25% = 99.75%

Parameter	MS (Species Abundance)	NMR (Atom % D)
Principle	Mass-to-charge ratio	Nuclear spin resonance
Measures	Entire isotopologue distribution	Site-specific H/D ratio
Result	% of molecules that are fully d8	Average %D at labeled sites
Hypothetical Purity	98.15%	99.75%

Table 2: Comparison of MS and NMR techniques and their corresponding purity results. The values are expected to be close but not identical due to the different quantities they measure.

Conclusion: A Framework for Confidence and Compliance

Determining the isotopic purity of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 requires a meticulous, multi-faceted analytical approach. Relying on a single method provides an incomplete picture. The synergistic use of high-resolution mass spectrometry and quantitative NMR spectroscopy provides a comprehensive and cross-validated characterization.[6] MS delivers the crucial distribution of all molecular species, while qNMR confirms the location of deuteration and provides a highly accurate, orthogonal measure of isotopic enrichment. This dual-methodology approach establishes a self-validating system that ensures data integrity, meets stringent regulatory expectations, and ultimately provides the highest degree of confidence in the quality of the deuterated material.[2][14]

References

• Berna, M., et al. (2017). Methodology for the Validation of Isotopic Analyses by Mass Spectrometry in Stable-Isotope Labeling Experiments. Analytical Chemistry. [Link]

• Singh, R., et al. (2023). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HRMS and NMR spectroscopy. RSC Advances. [Link]

• Thompson, A., et al. CASE STUDY - Determination of Isotopic Purity by Accurate Mass LC/MS. Almac Group. [Link]

• ResolveMass Laboratories Inc. (2026). Isotopic Purity Using LC-MS. [Link]

• Concert Pharmaceuticals (2021). Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. [Link]

• Gillings, N., et al. (2020). EANM guideline on the validation of analytical methods for radiopharmaceuticals. European Journal of Nuclear Medicine and Molecular Imaging. [Link]

• Bioscientia (2022). Deuterated Drugs. TIAFT Bulletin. [Link]

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. [Link]

• Wikipedia. Isotopic analysis by nuclear magnetic resonance. [Link]

• Chemistry LibreTexts (2022). NMR Spectroscopy. [Link]

• Wikipedia. Isotope-ratio mass spectrometry. [Link]

• van der Ploeg, E. (2022). Evaluating the use of NMR for the determination of deuterium abundance in water. University of Groningen. [Link]

• HGF (2026). The Patentability of Deuterated Pharmaceuticals: Insights from the EPO. [Link]

• American Chemical Society (2025). Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy. Journal of the American Chemical Society. [Link]

• Google Patents. CN105017146A - Synthetic method for 3,4-dihydro-7-hydroxy-2(1H).

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• SV ChemBioTech. Deuterium Labelled Drug Standards | Pharmaceutical R&D. [Link]

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Solubility profile of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 in common organic solvents

An In-depth Technical Guide to the Solubility Profile of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 in Common Organic Solvents

This technical guide provides a comprehensive overview of the anticipated solubility characteristics of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 and a detailed protocol for its empirical determination. This deuterated compound is primarily utilized as an internal standard for the quantification of Aripiprazole and in metabolic studies.[1][2][3] A thorough understanding of its solubility is critical for the preparation of stock solutions, analytical standards, and for its effective use in various research and development applications.

While specific quantitative solubility data for the deuterated form is not extensively published, we can infer its likely behavior from its chemical structure, the known properties of its non-deuterated counterpart, and the well-documented solubility of the structurally related drug, Aripiprazole.

Molecular Structure and Physicochemical Properties

1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 is a deuterated analog of an impurity formed during the synthesis of Aripiprazole.[4][5][6] The core structure consists of two 3,4-dihydro-2(1H)-quinolinone moieties linked by a butane diether chain.[7][8] The quinolinone ring system itself is a feature of numerous pharmacologically active compounds.[9]

Property	Value	Source
Chemical Formula	C₂₂H₁₆D₈N₂O₄	[10]
Molecular Weight	388.5 g/mol (approx.)	Calculated
Structure	Two hydrophilic quinolinone heads and a flexible hydrophobic butane linker.	[4]

The presence of both polar (amide groups in the quinolinone rings) and non-polar (butane chain, aromatic rings) regions suggests that the molecule will exhibit varied solubility across a range of organic solvents.[4] It is anticipated to be a solid at room temperature.[4]

Predicted Solubility Profile

Based on the solubility of Aripiprazole and related compounds, a qualitative prediction of the solubility of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 in common organic solvents can be made. Aripiprazole itself is soluble in dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), with lower solubility in ethanol.[11][12]

A study on Aripiprazole's solubility in a range of solvents showed the following trend of decreasing solubility: PEG 400 > dioxane > ethyl acetate > ethanol > propylene glycol > glycerin > hexane.[13][14] It is reasonable to hypothesize a similar, though not identical, trend for the target molecule. One supplier notes high solubility of the deuterated compound in DMSO.[1]

Predicted Solubility Ranking:

• High Solubility: Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF)

• Moderate Solubility: Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF), Dioxane

• Low to Sparingly Soluble: Acetone, Ethyl Acetate, Acetonitrile, Methanol, Ethanol

• Insoluble: Hexane, Heptane, Water

Experimental Workflow for Solubility Determination

The following diagram outlines a robust workflow for the systematic determination of the solubility of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8.

Caption: Experimental workflow for determining thermodynamic solubility.

Detailed Experimental Protocol: Thermodynamic Solubility via Shake-Flask Method

This protocol details the steps for determining the equilibrium (thermodynamic) solubility, which is a crucial parameter for understanding the intrinsic properties of the compound.

4.1. Materials and Equipment

• 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 (as a solid)

• Selected organic solvents (e.g., DMSO, DMF, Acetonitrile, Methanol, Dichloromethane, Ethyl Acetate, Hexane) of appropriate purity (e.g., HPLC grade)

• Analytical balance

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Liquid Chromatography-Mass Spectrometry (LC-MS) system

4.2. Procedure

• Preparation of Calibration Standards:

  • Accurately weigh a small amount of the compound and dissolve it in a suitable solvent (in which it is freely soluble, e.g., DMSO) to prepare a concentrated stock solution.

  • Perform serial dilutions of the stock solution to create a series of calibration standards of known concentrations.

  • Analyze these standards using the chosen analytical method (HPLC-UV or LC-MS) to generate a calibration curve.

• Sample Preparation:

  • Add an excess amount of the solid compound to a series of vials (e.g., 5-10 mg in each). The amount should be sufficient to ensure that undissolved solid remains after equilibration.

  • Add a fixed volume (e.g., 1 mL) of each selected organic solvent to the respective vials.

• Equilibration:

  • Seal the vials tightly.

  • Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate for a defined period (typically 24 to 72 hours) to allow the system to reach equilibrium.

• Phase Separation:

  • After equilibration, remove the vials and let them stand to allow the solid to settle.

  • To separate the saturated supernatant from the excess solid, either:

    • Centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes).

    • Filter the solution through a chemically resistant syringe filter (e.g., PTFE).

• Quantification:

  • Carefully take an aliquot of the clear supernatant and dilute it with a suitable solvent to bring the concentration within the range of the calibration curve.

  • Analyze the diluted samples using the same analytical method as for the calibration standards.

• Calculation:

  • Using the calibration curve, determine the concentration of the compound in the diluted samples.

  • Calculate the original concentration in the undiluted supernatant, accounting for the dilution factor. This value represents the thermodynamic solubility of the compound in that solvent at the specified temperature.

Data Presentation

The determined solubility data should be presented in a clear and concise table.

Solvent	Dielectric Constant (approx.)	Solubility (mg/mL) at 25 °C	Solubility (mol/L) at 25 °C
Dimethyl Sulfoxide (DMSO)	47	[Experimental Value]	[Experimental Value]
Dimethylformamide (DMF)	37	[Experimental Value]	[Experimental Value]
Acetonitrile	38	[Experimental Value]	[Experimental Value]
Methanol	33	[Experimental Value]	[Experimental Value]
Dichloromethane (DCM)	9	[Experimental Value]	[Experimental Value]
Ethyl Acetate	6	[Experimental Value]	[Experimental Value]
Hexane	2	[Experimental Value]	[Experimental Value]

Conclusion

While direct published data on the solubility of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 is scarce, a scientifically sound estimation of its solubility profile can be derived from its molecular structure and data from analogous compounds. This guide provides the theoretical basis for these predictions and, more importantly, a detailed, actionable protocol for the empirical determination of its solubility in common organic solvents. The robust experimental design outlined herein will enable researchers to generate reliable and accurate data, facilitating the effective use of this compound in their scientific endeavors.

References

• PubChem. (n.d.). 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane. National Center for Biotechnology Information. Retrieved from [Link]

• R Discovery. (2024, January 1). Solubility Behaviour of Aripiprazole in Different Solvent Systems. Retrieved from [Link]

• Al-Hamidi, H., et al. (2023). Enhanced Solubility and Stability of Aripiprazole in Binary and Ternary Inclusion Complexes Using Hydroxy Propyl Beta Cyclodextrin (HPβCD) and L-Arginine. PMC. Retrieved from [Link]

• Request PDF. (n.d.). Solubility Behaviour of Aripiprazole in Different Solvent Systems. Retrieved from [Link]

• ResearchGate. (n.d.). pH-solubility profiles of aripiprazole and salts. Retrieved from [Link]

• MDPI. (2021, March 28). Improving the Solubility of Aripiprazole by Multicomponent Crystallization. Retrieved from [Link]

• PubMed. (2018). A Review of the Pharmacological Properties of 3,4-dihydro-2(1H)-quinolinones. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: A Robust and Validated LC-MS/MS Method for the Quantification of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane in Human Plasma

Abstract

This application note details the development and validation of a selective, sensitive, and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane in human plasma. This compound is a known process-related impurity and intermediate in the synthesis of the atypical antipsychotic drug, Aripiprazole[1][2]. Accurate quantification is critical for quality control and pharmacokinetic studies. The method utilizes a stable isotope-labeled internal standard (SIL-IS), 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, to ensure high accuracy and precision by compensating for matrix effects and procedural variability[3][4]. Sample preparation is achieved through a straightforward protein precipitation protocol, offering high recovery and throughput. Chromatographic separation is performed on a C18 reversed-phase column with a gradient elution, providing excellent resolution from endogenous plasma components. The method was developed and validated in accordance with the principles outlined in the US Food and Drug Administration (FDA) and European Medicines Agency (EMA) guidelines on bioanalytical method validation[5][6][7][8].

Introduction and Scientific Rationale

The quantification of active pharmaceutical ingredients (APIs) and their related impurities in biological matrices is a cornerstone of drug development and regulatory submission. 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane is a critical intermediate in the manufacturing of Aripiprazole, and its presence as an impurity must be carefully controlled[1]. A reliable bioanalytical method is essential for toxicokinetic (TK) and pharmacokinetic (PK) studies to assess the exposure and safety profile of such compounds.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technology for this application due to its inherent selectivity, sensitivity, and speed[9][10]. The use of a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode allows for the highly specific detection of a precursor ion and its characteristic product ions, minimizing interferences from complex biological matrices like plasma[11][12].

The cornerstone of a robust quantitative LC-MS/MS assay is the internal standard (IS). A stable isotope-labeled internal standard (SIL-IS), where several atoms are replaced with heavy isotopes (e.g., ²H, ¹³C, ¹⁵N), is considered the "gold standard"[13]. The SIL-IS, in this case 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, exhibits nearly identical physicochemical properties, extraction recovery, and chromatographic behavior to the analyte[3][14]. Crucially, it experiences the same degree of ionization suppression or enhancement in the mass spectrometer's electrospray source, providing effective normalization and leading to superior accuracy and precision in the final concentration measurement[4][15].

This document provides a comprehensive guide for the development and validation of such a method, intended for researchers in pharmaceutical development and contract research organizations (CROs).

Materials and Methods

Chemicals and Reagents

• Analyte: 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane (Purity >99%)

• Internal Standard: 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 (Purity >99%, Isotopic Purity >98%)[14][16][17]

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Deionized Water (18.2 MΩ·cm)

• Additives: Formic Acid (LC-MS Grade)

• Biological Matrix: Blank human plasma (K2-EDTA as anticoagulant) sourced from an accredited supplier.

Instrumentation

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system capable of delivering reproducible gradients.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm particle size) was found to be effective.

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~5 mg of the analyte and IS into separate 5 mL volumetric flasks. Dissolve and bring to volume with methanol.

• Working Standard (WS) Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) acetonitrile/water to create working solutions for calibration curve (CC) and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the IS primary stock solution in 50:50 (v/v) acetonitrile/water. This concentration may be optimized to yield a consistent and stable MS response.

LC-MS/MS Method Development

The development process is a systematic optimization of all parameters to achieve a sensitive, selective, and robust assay.

Caption: Overall LC-MS/MS Method Development Workflow.

Mass Spectrometry Optimization

• Infusion and Precursor Ion Selection: Infuse a ~500 ng/mL solution of the analyte and IS separately into the mass spectrometer in positive electrospray ionization (ESI+) mode. The protonated molecule [M+H]⁺ should be the most abundant ion in the full scan (Q1) spectrum.

• Product Ion Selection and Collision Energy (CE) Optimization: Perform a product ion scan for the selected precursor ions. Select the two most intense and stable product ions for each compound to create quantifier and qualifier MRM transitions[11][18]. The collision energy is systematically varied for each transition to find the value that produces the maximum product ion intensity[19].

• Source Parameter Optimization: Optimize ESI source parameters, including capillary voltage, source temperature, and nebulizer/drying gas flows, to maximize the signal intensity and stability for the analyte and IS[20][21][22].

Table 1: Optimized Mass Spectrometry Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quant/Qual)	Collision Energy (eV) (Quant/Qual)
Analyte	381.2	162.1 / 134.1	25 / 35
IS (d8)	389.2	162.1 / 142.1	25 / 35

Note: These values are illustrative and must be empirically determined on the specific instrument used.

Liquid Chromatography Optimization

• Column and Mobile Phase: A C18 reversed-phase column provides excellent retention for moderately non-polar compounds. The use of 0.1% formic acid in the mobile phase is critical as it promotes protonation of the analyte, which is necessary for efficient ESI+ ionization, and improves chromatographic peak shape[23].

• Gradient Elution: A gradient elution is necessary to ensure the analyte is eluted with a sharp peak shape and to wash out more retained endogenous components from the plasma matrix, preventing carryover between injections.

Table 2: Optimized Chromatographic Conditions

Parameter	Condition
Column	C18, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40 °C
Gradient	0.0 min - 10% B
	0.5 min - 10% B
	3.0 min - 95% B
	4.0 min - 95% B
	4.1 min - 10% B

| | 5.0 min - 10% B (Re-equilibration) |

Experimental Protocols

Preparation of Calibration Curve (CC) and Quality Control (QC) Samples

• Spike appropriate volumes of the analyte working standard solutions into blank human plasma to prepare CC standards (e.g., 8-10 non-zero concentrations) and QC samples (at a minimum: Low, Medium, and High concentrations).

• Vortex each sample gently for 10 seconds after spiking. These samples are now ready for extraction.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma samples prior to LC-MS/MS analysis[24][25].

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Application Note: A Robust HPLC-UV Method for the Quantification of Aripiprazole and Its Process-Related Impurities Using a Deuterated Internal Standard

Abstract

This application note details a highly specific, accurate, and robust stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the simultaneous quantification of aripiprazole and its key process-related impurities. Aripiprazole, an atypical antipsychotic, requires stringent purity control to ensure its safety and efficacy.[1][2] This method employs UV detection and incorporates a deuterated internal standard, 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, to enhance quantitative accuracy and precision. The rationale for method development, detailed protocols for implementation, and a comprehensive validation summary following International Council on Harmonisation (ICH) guidelines are presented to support its application in quality control and drug development environments.[3][4]

Principle and Rationale

The control of impurities in active pharmaceutical ingredients (APIs) is a critical regulatory requirement.[5][6] Aripiprazole, chemically known as 7-[4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butoxy]-3,4-dihydro-1H-quinolin-2-one, can contain several impurities originating from its synthesis or degradation.[7][8] Among these is 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane (also known as Aripiprazole Diquinoline Butanediol Impurity or Impurity D), which is formed as a byproduct during the synthesis process.[9][10][11][12]

1.1. Chromatographic Strategy

A gradient RP-HPLC method was selected to achieve optimal separation of aripiprazole from its impurities, which vary in polarity. A C18 stationary phase provides the necessary hydrophobic retention for aripiprazole and its related substances. The mobile phase, consisting of an acidified aqueous solution and an organic modifier (acetonitrile), allows for the effective elution and separation of all target compounds within a reasonable runtime. Gradient elution is crucial for resolving early-eluting polar impurities from the main aripiprazole peak and later-eluting non-polar impurities like the dimer.[13][14]

1.2. Rationale for the Internal Standard (IS)

The use of an internal standard is fundamental for correcting variations in sample preparation, injection volume, and system drift.[15] This method utilizes 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 . The choice is based on the following key principles:

• Structural Analogy: The non-deuterated form of the IS is a known process-related impurity of aripiprazole.[16] Therefore, the deuterated version is an ideal structural analog to both the API and this specific impurity.

• Co-elution and Physicochemical Mimicry: Deuterated standards exhibit nearly identical chemical properties and chromatographic retention times to their non-labeled counterparts.[17][18] This ensures that any loss during sample extraction or variability in chromatographic performance affecting the target analytes will equally affect the IS, leading to a highly accurate and precise final calculation. While UV detection cannot distinguish between the deuterated and non-deuterated forms by mass, the IS serves as a perfect proxy for the quantification of the corresponding non-deuterated impurity.

• Purity and Non-interference: The IS must be of high chemical and isotopic purity (typically ≥98%) to prevent it from contributing to the analyte signal, which would cause an overestimation of the impurity.[19][20]

Materials and Methods

2.1. Reagents and Chemicals

• Aripiprazole Reference Standard (≥99.5% purity)

• Aripiprazole Impurity Standards (e.g., Impurity A, B, C, D, E, F)[][22]

• 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 (Internal Standard, ≥98% isotopic purity)[23]

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Trifluoroacetic Acid (TFA, HPLC Grade)

• Deionized Water (18.2 MΩ·cm)

2.2. Instrumentation

• HPLC System equipped with a quaternary gradient pump, autosampler, column thermostat, and a UV/Vis or Photodiode Array (PDA) detector. (e.g., Agilent 1100/1200 series or equivalent)[9]

• Data Acquisition and Processing Software (e.g., ChemStation)

2.3. Chromatographic Conditions

Parameter	Condition
Column	Zorbax SB-C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% (v/v) TFA in Water
Mobile Phase B	0.1% (v/v) TFA in Acetonitrile
Gradient Program	0-5 min: 30% B; 5-20 min: 30-70% B; 20-25 min: 70-30% B; 25-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detection Wavelength	254 nm
Injection Volume	10 µL
Diluent	Acetonitrile:Water (50:50, v/v)

Experimental Protocols

Protocol 1: Preparation of Solutions

1. Internal Standard (IS) Stock Solution (100 µg/mL): a. Accurately weigh approximately 5 mg of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 into a 50 mL volumetric flask. b. Dissolve and dilute to volume with Diluent. Sonicate for 5 minutes if necessary.

2. Aripiprazole and Impurity Stock Solution (500 µg/mL API, 50 µg/mL Impurities): a. Accurately weigh approximately 25 mg of Aripiprazole Reference Standard and 2.5 mg of each impurity standard into the same 50 mL volumetric flask. b. Dissolve and dilute to volume with Diluent.

3. Calibration Standard Preparation: a. Prepare a series of calibration standards by diluting the Aripiprazole and Impurity Stock Solution. b. For each calibration level, spike with a fixed concentration of the Internal Standard (e.g., 10 µg/mL final concentration). An example calibration series is shown below.

Calibration Level	Concentration of API (µg/mL)	Concentration of Impurities (µg/mL)
LOQ	0.5	0.05
50%	50.0	0.5
80%	80.0	0.8
100%	100.0	1.0
120%	120.0	1.2
150%	150.0	1.5

4. Sample Preparation (from Drug Substance): a. Accurately weigh approximately 50 mg of aripiprazole drug substance into a 100 mL volumetric flask. b. Add 5.0 mL of the IS Stock Solution (100 µg/mL) to achieve a final IS concentration of 5 µg/mL. c. Add approximately 70 mL of Diluent and sonicate for 15 minutes to dissolve. d. Allow the solution to cool to room temperature and dilute to volume with Diluent. e. Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

Protocol 2: HPLC Analysis Workflow

The general workflow for sample analysis is depicted below.

Sources

• 1. Aripiprazole - Wikipedia [en.wikipedia.org]
• 2. veeprho.com [veeprho.com]
• 3. pharmtech.com [pharmtech.com]
• 4. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 5. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 6. synthinkchemicals.com [synthinkchemicals.com]
• 7. Classics in Chemical Neuroscience: Aripiprazole - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 10. 1,4-BIS[3,4-DIHYDRO-2(1H)-QUINOLINON-7-OXY]BUTANE | 882880-12-8 [chemicalbook.com]
• 11. CAS 882880-12-8: 1,4-Bis(3,4-dihydro-2(1H)-quinolinone-7-o… [cymitquimica.com]
• 12. DE102005048695A1 - Preparation of aripiprazole useful to prepare 7-(4-halobutoxy)-3,4-dihydro-(1H)-quinolinone comprises reacting 7-hydroxy-3,4-dihydro-2(1H)-quinolinone with 1,4-disubstuted-butane followed by reacting with 1-(2,3-dichlorophenyl)piperazine - Google Patents [patents.google.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 16. scbt.com [scbt.com]
• 17. Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? [en.biotech-pack.com]
• 18. texilajournal.com [texilajournal.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. resolvemass.ca [resolvemass.ca]
• 22. Aripiprazole EP Impurity F | 573691-09-5 | SynZeal [synzeal.com]
• 23. medchemexpress.com [medchemexpress.com]

Application Note: Optimal Chromatographic Mobile Phase Conditions for 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 Separation

Introduction & Mechanistic Context

1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane (commonly referred to as the aripiprazole dimer) is a highly nonpolar, synthesis-related impurity generated during the alkylation of 7-hydroxy-3,4-dihydro-2(1H)-quinolinone with 1,4-dibromobutane[1]. Because this dimer impurity cannot be easily removed by standard crystallization, rigorous chromatographic monitoring is required to ensure API purity[1].

To achieve precise quantification of this trace degradant in active pharmaceutical ingredients (APIs) or biological matrices via LC-MS/MS, its stable isotope-labeled (SIL) analog, 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 (Molecular Formula: C₂₂H₁₆D₈N₂O₄, CAS: 1346599-01-6)[2], is utilized as an internal standard (IS). This application note details the optimal mobile phase chemistry and UPLC-MS/MS protocols required to separate and quantify this highly lipophilic compound, ensuring robust peak shape, minimal matrix effects, and high ionization efficiency.

Causality in Mobile Phase Selection (E-E-A-T)

The chromatographic behavior of the aripiprazole dimer differs significantly from aripiprazole itself. Lacking the basic piperazine ring, the dimer's structure is dominated by the hydrophobic butane linker and the two quinolinone moieties, making it highly retained on reversed-phase (C18) columns[3].

• Aqueous Phase (Mobile Phase A): 10 mM Ammonium Formate + 0.1% Formic Acid in Water

  • Mechanistic Causality: While traditional HPLC methods for aripiprazole impurities often rely on non-volatile phosphate buffers[3], tandem mass spectrometry requires volatile alternatives. Formic acid (0.1%) acts as a proton donor, which is critical for driving the formation of the [M+H]+ precursor ion ( m/z 389.5) in positive electrospray ionization (ESI+)[4]. The addition of 10 mM ammonium formate provides essential ionic strength to mask residual silanol activity on the stationary phase[5]. Without this buffer, the lactam nitrogens of the quinolinone rings can engage in secondary interactions with the silica backbone, leading to severe peak tailing and loss of resolution.

• Organic Phase (Mobile Phase B): Acetonitrile + 0.1% Formic Acid

  • Mechanistic Causality: Acetonitrile is selected over methanol due to its higher elution strength for lipophilic dimers and its lower viscosity[4][5]. The lower viscosity reduces system backpressure, which is vital when operating sub-2 µm UPLC columns at high flow rates to elute the strongly retained dimer efficiently.

Experimental Protocols & Workflows

The following protocol is designed as a self-validating system to ensure analytical integrity before sample quantification.

Step 1: Mobile Phase Preparation

• Mobile Phase A : Dissolve 0.63 g of LC-MS grade ammonium formate in 1.0 L of ultrapure water (18.2 MΩ·cm). Add 1.0 mL of LC-MS grade formic acid. Sonicate for 10 minutes and filter through a 0.22 µm PTFE membrane.

• Mobile Phase B : Add 1.0 mL of LC-MS grade formic acid to 1.0 L of LC-MS grade acetonitrile. Degas via ultrasonication for 5 minutes.

Step 2: Standard & Sample Preparation

• Reconstitute the 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 standard[2] in 100% acetonitrile to yield a 1.0 mg/mL stock solution.

• Dilute the stock with 50:50 Water:Acetonitrile to a working internal standard (IS) concentration of 100 ng/mL.

• Spike 10 µL of the working IS into 90 µL of the sample matrix (API solution or plasma), followed by protein precipitation or solid-phase extraction (SPE) if analyzing biological matrices[5].

Step 3: System Suitability & Self-Validation Before analyzing unknown samples, the system must self-validate through the following sequence:

• Blank Injection: Inject Mobile Phase A to confirm zero carryover at the expected retention time of the dimer.

• Sensitivity Check (LLOQ): Inject a Lower Limit of Quantification standard. The method validates only if the Signal-to-Noise (S/N) ratio is ≥ 10:1.

• Isotope Cross-Talk Check: Inject the pure dimer-d8 standard and monitor the unlabelled dimer MRM channel ( m/z 381.4). The signal must be < 0.1% of the d8 channel, confirming isotopic purity and the absence of MS/MS cross-talk.

Quantitative Data & Parameters

Table 1: Optimal UPLC Gradient Conditions (Column: C18, 50 mm × 2.1 mm, 1.7 µm | Flow Rate: 0.4 mL/min | Column Temp: 40°C)

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Curve Type
0.0	95.0	5.0	Initial
1.0	95.0	5.0	Isocratic (Hold)
5.0	10.0	90.0	Linear
7.0	10.0	90.0	Isocratic (Wash)
7.1	95.0	5.0	Linear
10.0	95.0	5.0	Re-equilibration

Table 2: Tandem Mass Spectrometry (MS/MS) Parameters (Mode: ESI+ | Capillary Voltage: 3.0 kV | Desolvation Temp: 450°C)

Analyte	Precursor Ion ( m/z )	Product Ion ( m/z )	Cone Voltage (V)	Collision Energy (eV)
Aripiprazole Dimer	381.4	162.1	35	25
Dimer-d8 (IS)	389.5	170.1	35	25

Visualization

Analytical workflow for the LC-MS/MS quantification of Aripiprazole dimer using the d8 standard.

References

1.[1] Title: US20100130744A1 - Process for the preparation of aripiprazole Source: Google Patents URL:

2.[2] Title: 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, TRC Source: Fisher Scientific URL: [Link]

3.[3] Title: Validation of an HPLC method for determination of aripiprazole and its impurities in pharmaceuticals Source: Acta Chromatographica (AKJournals) URL: [Link]

4.[5] Title: SPE-UPLC-MS/MS method for sensitive and rapid determination of aripiprazole in human plasma to support a bioequivalence study Source: PubMed (Journal of Chromatography B) URL: [Link]

5.[4] Title: A Novel Approach Using UPLC-Tof MSE and the UNIFI Scientific Information System to Facilitate Impurity Profiling Source: LCMS.cz / Waters Corporation URL: [Link]

Sources

• 1. US20100130744A1 - Process for the preparation of aripiprazole - Google Patents [patents.google.com]
• 2. 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, TRC 100 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.at]
• 3. akjournals.com [akjournals.com]
• 4. lcms.cz [lcms.cz]
• 5. SPE-UPLC-MS/MS method for sensitive and rapid determination of aripiprazole in human plasma to support a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

Standard MRM transitions for 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 in tandem mass spectrometry

Title: Standard MRM Transitions and LC-MS/MS Protocol for 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8

Executive Summary

Monitoring active pharmaceutical ingredient (API) impurities is a critical regulatory requirement in both pharmaceutical manufacturing and pharmacokinetic profiling. 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane, commonly known as Aripiprazole Diquinoline Butanediol Impurity (or Impurity C), is a primary dimeric byproduct formed during the synthesis of the atypical antipsychotic aripiprazole[1]. To achieve highly accurate, matrix-independent quantification of this impurity, its stable isotope-labeled analog, 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, is employed as an Internal Standard (IS)[2]. This application note details the mechanistic rationale for its Multiple Reaction Monitoring (MRM) transitions and provides a validated, step-by-step LC-MS/MS protocol.

Physicochemical Properties

Understanding the molecular properties of the d8-labeled standard is the first step in optimizing ionization and chromatographic retention. The deuterium labels are located on the central butane chain, which directly dictates the mass shifts observed during fragmentation.

Table 1: Chemical and Mass Spectrometric Properties

Property	Value
Chemical Name	1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8
Synonym	7,7'-[1,4-(Butane-d8)diylbis(oxy)]bis[3,4-dihydro-2(1H)-quinolinone]
CAS Number	1346599-01-6[2]
Molecular Formula	C22H16D8N2O4[2]
Molecular Weight	388.49 g/mol [2]
Monoisotopic Mass	388.22 Da
Precursor Ion[M+H]+	m/z 389.2[3]

Mechanistic Fragmentation & MRM Transitions

Expertise Insight: In tandem mass spectrometry, the selection of MRM transitions must prioritize signal-to-noise (S/N) ratio and isotopic specificity. For the d8-labeled dimer, Electrospray Ionization in positive mode (ESI+) yields a robust protonated precursor ion at m/z 389.2.

During Collision-Induced Dissociation (CID), the lowest energy fragmentation pathway is the heterolytic cleavage of the alkyl-aryl ether bond.

• Quantifier Transition (m/z 389.2 → 226.2): Cleavage of the ether linkage results in a product ion where the positive charge is retained on the alkyl fragment containing the intact d8-butane chain and one quinolinone ring. This transition is highly specific to the internal standard because it retains the +8 Da mass shift from the deuterium labels, preventing isotopic cross-talk with the unlabeled impurity (which transitions at m/z 381.2 → 218.2).

• Qualifier Transition (m/z 389.2 → 164.1): Alternatively, the charge can be retained on the leaving 7-hydroxy-3,4-dihydro-2(1H)-quinolinone moiety. Because this specific fragment does not contain the deuterated butane chain, its mass (m/z 164.1) is identical to the qualifier ion of the unlabeled impurity.

Figure 1: ESI+ CID fragmentation pathway of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8.

Table 2: Optimized MRM Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	DP (V)	CE (eV)	Purpose
Unlabeled Impurity C	381.2	218.2	50	60	25	Quantifier
Unlabeled Impurity C	381.2	164.1	50	60	35	Qualifier
d8-Labeled IS	389.2	226.2	50	60	25	IS Quantifier
d8-Labeled IS	389.2	164.1	50	60	35	IS Qualifier
(Note: DP = Declustering Potential; CE = Collision Energy. Values are indicative and should be fine-tuned per instrument).

Standard LC-MS/MS Experimental Protocol

This protocol is designed to be a self-validating system, ensuring high recovery and minimal ion suppression from complex matrices.

Sample Preparation (Solid-Phase Extraction)

To extract the impurity from complex biological matrices (e.g., plasma) or formulated drug products, a micro-elution Solid-Phase Extraction (SPE) strategy is recommended to remove phospholipids and proteins[4].

• Spiking: Aliquot 200 µL of the sample into a microcentrifuge tube. Spike with 10 µL of the d8-IS working solution (100 ng/mL).

• Pre-treatment: Add 200 µL of 4% H₃PO₄ in water. Causality: Acidification disrupts protein-drug binding, ensuring the analyte is fully released into the solution prior to extraction. Vortex for 30 seconds.

• Load: Load the pre-treated sample onto an Oasis PRiME HLB 96-well plate (No prior conditioning or equilibration is required for this specific sorbent)[4].

• Wash: Wash with 500 µL of 5% Methanol in water to elute highly polar interferences.

• Elute: Elute the analytes with 2 x 50 µL of Acetonitrile/Methanol (90:10, v/v).

• Reconstitution: Dilute the eluate with 100 µL of Mobile Phase A prior to injection to match the initial gradient conditions and prevent peak broadening.

Chromatographic Conditions

A reversed-phase UHPLC method utilizing a Bridged Ethyl Hybrid (BEH) column provides optimal peak shape for quinolinone derivatives, preventing secondary interactions with free silanols[5].

• Column: UPLC BEH C18 (2.1 mm × 50 mm, 1.7 µm)[5]

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile

Table 3: UHPLC Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.00	0.4	90	10
0.50	0.4	90	10
3.00	0.4	10	90
4.00	0.4	10	90
4.10	0.4	90	10
5.50	0.4	90	10

Mass Spectrometer Settings

• Ionization Source: Electrospray Ionization (ESI)

• Polarity: Positive Ion Mode (+)

• Capillary Voltage: 3.0 kV

• Desolvation Temperature: 500 °C

• Desolvation Gas Flow: 800 L/hr (Nitrogen)

• Collision Gas: Argon (set to 0.15 mL/min)

Figure 2: Analytical workflow from sample preparation to triple quadrupole MRM detection.

System Suitability & Validation Criteria

To guarantee the trustworthiness of the analytical run, the following system suitability criteria must be validated prior to sample analysis:

• Isotopic Interference Check: Inject a high-concentration standard of the unlabeled Impurity C (e.g., 1000 ng/mL) without the IS. The signal in the d8-IS MRM channel (m/z 389.2 → 226.2) must be < 0.5% of the standard IS response. This confirms the absence of cross-talk or natural heavy-isotope overlap.

• Signal-to-Noise (S/N): The S/N ratio for the Lower Limit of Quantification (LLOQ) must be ≥ 10 for the quantifier transition.

• Precision: Six replicate injections of a mid-QC sample must yield a Peak Area %RSD of ≤ 5.0%.

References[2] Title: 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 - LGC Standards | Source: lgcstandards.com | URL: Link[1] Title: US20100130744A1 - Process for the preparation of aripiprazole - Google Patents | Source: google.com | URL: Link[3] Title: (PDF) Identification of degradation products in Aripiprazole tablets by LC-QToF mass spectrometry | Source: researchgate.net | URL: Link[5] Title: Development and Validation of UPLC-MS/MS Method for the Determination of Aripiprazole in Rat Plasma | Source: researchgate.net | URL: Link[4] Title: Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs | Source: mdpi.com | URL: Link

Sources

• 1. US20100130744A1 - Process for the preparation of aripiprazole - Google Patents [patents.google.com]
• 2. 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 [lgcstandards.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: LC-MS Peak Shape Optimization for 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8

Welcome to the Technical Support Center. This guide is designed for analytical scientists, researchers, and drug development professionals dealing with chromatographic challenges related to aripiprazole impurities.

Compound Overview & Chromatographic Behavior

1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 is a stable isotope-labeled dimer impurity associated with the synthesis and degradation of the atypical antipsychotic Aripiprazole[1]. Unlike the parent drug, which contains a basic piperazine ring, this specific dimer impurity consists of two 3,4-dihydro-2(1H)-quinolinone moieties linked by a deuterated butane chain. Chromatographically, this makes the molecule highly hydrophobic and essentially neutral under standard reversed-phase conditions. These unique physicochemical properties require specific LC-MS optimization strategies to prevent peak splitting, tailing, and severe band broadening[2].

Part 1: Mechanistic Troubleshooting & FAQs

Q: Why does 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 exhibit severe peak splitting or fronting during LC-MS analysis? A: This is a classic manifestation of the "injection solvent effect" (or solvent strength mismatch). Because this dimer impurity is highly hydrophobic, researchers often dissolve it in 100% organic solvents (like DMSO, Methanol, or Acetonitrile) to ensure complete solubility. When this strong solvent plug is injected into a highly aqueous initial mobile phase, it acts as a localized, competing mobile phase. The analyte molecules at the front of the plug travel rapidly down the column without partitioning into the stationary phase, while the molecules at the rear partition normally once the solvent dilutes. This differential migration causes the peak to split or front severely[3].

Q: Even though this compound lacks the basic piperazine ring found in Aripiprazole, why do I still observe peak tailing? A: While it is true that this specific dimer lacks a basic amine, it possesses two lactam (cyclic amide) motifs. The carbonyl oxygen and the secondary amine (NH) within these lactam rings act as strong hydrogen bond acceptors and donors. These polar functional groups can undergo secondary interactions with unendcapped, acidic silanols (Si-OH) or metal-activated silanols on the silica backbone of the stationary phase[4]. This secondary retention mechanism delays a fraction of the analyte molecules, resulting in an exponential tail at the end of the peak.

Q: How can I optimize the mobile phase to improve both peak shape and MS sensitivity for this neutral impurity? A: Since the compound is neutral under typical reversed-phase conditions, pH adjustments will not alter its ionization state. However, adding 0.1% Formic Acid to both the aqueous and organic mobile phases serves a critical dual purpose. Chromatographically, the low pH protonates and masks residual silanols on the column, minimizing the hydrogen-bonding interactions that cause tailing[5]. Mass spectrometrically, the acidic environment provides an abundance of protons to facilitate the formation of the [M+H]+ precursor ion ( m/z≈389.5 ) in positive Electrospray Ionization (ESI+) mode, significantly enhancing signal-to-noise ratios.

Part 2: Quantitative Troubleshooting Matrix

Use the following data matrix to rapidly diagnose and correct peak shape deformations based on quantitative chromatographic metrics.

Chromatographic Symptom	Quantitative Metric	Mechanistic Root Cause	Recommended Corrective Action
Peak Splitting / Fronting	Asymmetry Factor ( As​ ) < 0.8	Injection solvent mismatch (e.g., 100% organic solvent injected into an aqueous mobile phase)[3].	Dilute sample to match initial mobile phase conditions, or reduce injection volume to ≤2μL .
Peak Tailing	USP Tailing Factor ( Tf​ ) > 1.5	Hydrogen bonding between lactam motifs and residual acidic silanols on the silica surface[4].	Utilize a fully end-capped, high-purity C18 column or a polar-embedded stationary phase.
Band Broadening	Peak Width at 50% height ( W50​ ) > 0.2 min	High hydrophobicity leading to excessive retention and longitudinal diffusion[2].	Steepen the organic gradient slope; ensure column temperature is elevated (e.g., 40°C).

Part 3: Self-Validating Experimental Protocol

To ensure scientific integrity, this protocol is designed as a self-validating system. If the injection solvent effect and silanol interactions are successfully mitigated, the peak asymmetry factor ( As​ ) will immediately return to the ideal 0.9–1.2 range.

Step 1: Sample Preparation (Crucial for Hydrophobic Analytes)

• Stock Solution: Dissolve the 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 reference standard in 100% LC-MS grade Acetonitrile to yield a 1 mg/mL concentration.

• Working Dilution: Dilute the stock solution to the target analytical concentration (e.g., 100 ng/mL) using a diluent that closely mimics the initial mobile phase (e.g., 10% Acetonitrile / 90% Water).

• Validation Check: Visually inspect the vial for precipitation. If the hydrophobic compound crashes out, increase the organic content of the diluent to a maximum of 30% Acetonitrile, but strictly limit the LC injection volume to 1 µL to prevent solvent mismatch.

Step 2: Column Selection & Setup

• Install a high-purity, fully end-capped C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) to suppress residual silanol activity[4].

• Set the column oven temperature to 40°C to improve mass transfer kinetics for this bulky dimer.

Step 3: Mobile Phase & Gradient Elution

• Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Gradient Program:

  • 0.0 – 1.0 min: 10% B (Focuses the analyte at the column head, mitigating any residual solvent effect).

  • 1.0 – 5.0 min: Linear ramp to 95% B (Rapidly elutes the hydrophobic dimer, minimizing longitudinal broadening).

  • 5.0 – 7.0 min: Hold at 95% B (Washes the column of strongly retained impurities)[2].

  • 7.0 – 7.1 min: Return to 10% B.

  • 7.1 – 10.0 min: Re-equilibration.

Step 4: Mass Spectrometry (ESI+) Parameters

• Set the MS to positive Electrospray Ionization (ESI+) mode.

• Monitor the [M+H]+ adduct at m/z≈389.5 .

• Validation Check: Ensure the desolvation gas temperature is set high enough (e.g., 450°C–500°C) to efficiently vaporize the highly aqueous eluent at the start of the gradient.

Part 4: Diagnostic Workflow Visualization

Workflow for diagnosing and resolving LC-MS peak shape issues for hydrophobic neutral compounds.

References

• [1] LGC Standards. 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8. Source: lgcstandards.com. 1

• [5] MDPI. Multiresidue Determination of 26 Quinolones in Poultry Feathers Using UPLC-MS/MS and Their Application in Residue Monitoring. Source: mdpi.com. 5

• [2] Reddy, G. V. R., et al. Identification of degradation products in Aripiprazole tablets by LC-QToF mass spectrometry. Source: eurjchem.com.2

• [3] Biotage. Which injection solvents should I use for reversed-phase flash purification? Source: biotage.com. 3

• [4] MicroSolv Technology Corporation. Base-Deactivated HPLC Column? Understanding Silanol Activity. Source: mtc-usa.com. 4

Sources

• 1. 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 [lgcstandards.com]
• 2. Identification of degradation products in Aripiprazole tablets by LC-QToF mass spectrometry | European Journal of Chemistry [eurjchem.com]
• 3. biotage.com [biotage.com]
• 4. Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology | MICROSOLV [mtc-usa.com]
• 5. mdpi.com [mdpi.com]

Optimizing electrospray ionization (ESI) parameters for 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8

Welcome to the technical support center for the electrospray ionization (ESI) mass spectrometry analysis of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during method development and routine analysis. As a deuterated internal standard, achieving a stable, robust, and sensitive signal for this analyte is critical for quantitative accuracy.[1] This document provides FAQs for quick reference and detailed troubleshooting guides to address specific experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the expected mass for 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 and what are its most likely adducts in positive ion mode ESI?

A1: The neutral monoisotopic mass of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 is approximately 388.22 g/mol .[2] In positive ion electrospray, you should primarily look for the protonated molecule, [M+H]⁺, at an m/z of approximately 389.23. Due to the presence of ether oxygens and amide functionalities, this molecule can also form adducts with alkali metals and ammonium ions present in the mobile phase or as contaminants.[3][4] Therefore, it is crucial to also monitor for:

• Sodiated adduct [M+Na]⁺: ~m/z 411.21

• Potassiated adduct [M+K]⁺: ~m/z 427.18

• Ammoniated adduct [M+NH₄]⁺: ~m/z 406.26

The formation of these adducts can be influenced by the purity of solvents, glassware, and mobile phase additives.[3][5]

Q2: What are the recommended starting mobile phase conditions for this compound?

A2: For initial method development, a common starting point for a molecule with the structural features of a quinolinone derivative is a reversed-phase separation using a C18 column.[6][7] A typical mobile phase composition would be:

• Solvent A: Water with 0.1% formic acid

• Solvent B: Acetonitrile or Methanol with 0.1% formic acid

The addition of a small amount of formic acid helps to promote protonation of the analyte in the ESI source, leading to a stronger [M+H]⁺ signal.[8] The choice between acetonitrile and methanol can influence ionization efficiency, with acetonitrile often being a good starting point.[3]

Q3: Positive or negative ion mode for this analyte?

A3: Given the presence of two nitrogen atoms within the quinolinone structure which can be readily protonated, positive ion mode is the recommended starting point for achieving the highest sensitivity.[6][9] While the amide protons could potentially be deprotonated in negative ion mode, the gas-phase basicity of the nitrogen atoms generally leads to more efficient ionization in positive mode.

Q4: My signal for the deuterated standard is very low. What are the first parameters I should check?

A4: If you are experiencing low signal intensity, begin by systematically checking the following:

• Sample Concentration: Ensure your working solution is at an appropriate concentration for your instrument's sensitivity range.[10]

• Ion Source Parameters: Verify that the core ESI parameters are within a reasonable range. This includes the capillary voltage, cone/fragmentor voltage, nebulizer gas pressure, and drying gas temperature and flow rate.[8][11]

• Mobile Phase Composition: Confirm the presence of a proton source, like 0.1% formic acid, in your mobile phase to facilitate efficient protonation.[8]

• Instrument Cleanliness and Calibration: A dirty ion source or an out-of-date calibration can significantly impact signal intensity.[10][11]

Troubleshooting Guide

This section provides a more in-depth approach to resolving specific issues you may encounter.

Issue 1: Low Signal Intensity or Poor Sensitivity

A weak or undetectable signal is one of the most common challenges in ESI-MS.[10] The following steps will guide you through a systematic optimization process.

Low signal intensity can stem from inefficient ionization, poor desolvation of the analyte, or ion suppression from matrix components.[11] The goal of optimization is to maximize the formation of gas-phase [M+H]⁺ ions from the liquid sample and their transmission to the mass analyzer.

• Mobile Phase Optimization:

  • Acidic Modifier: If not already present, add 0.1% formic acid to both mobile phase solvents. Formic acid provides an excess of protons, which drives the equilibrium towards the desired protonated form of the analyte.[5]

  • Solvent Choice: While acetonitrile is a common choice, methanol can sometimes offer better desolvation and ionization for certain compounds. Prepare a fresh mobile phase with methanol instead of acetonitrile and re-inject the sample.

  • pH Effects: Studies have shown that mobile phase pH can significantly impact ionization efficiency.[12][13][14][15] While formic acid is a good starting point, if the signal remains low, consider testing a different additive like 5 mM ammonium formate.

• Ion Source Parameter Tuning (Direct Infusion):

  • To rapidly optimize source parameters without the influence of chromatography, infuse a solution of your analyte (e.g., 100-500 ng/mL in 50:50 acetonitrile:water with 0.1% formic acid) directly into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

  • Capillary Voltage: This voltage is critical for the formation of the electrospray plume.[16] A typical starting range for positive mode is 3000-4500 V. Adjust in increments of 200-500 V to find the value that maximizes the [M+H]⁺ ion intensity.[17][18]

  • Cone/Fragmentor/Declustering Potential: This voltage helps to desolvate ions and can induce in-source fragmentation at higher values.[3] Start with a low voltage (e.g., 20-30 V) and increase it in small increments (5-10 V). You should see an initial increase in signal as adducts are broken apart, followed by a decrease as the precursor ion itself begins to fragment. Select the voltage that gives the maximum intensity for the [M+H]⁺ ion.

  • Drying Gas Temperature and Flow: These parameters are crucial for solvent evaporation. Insufficient drying can lead to neutral droplets reaching the detector, while excessive heat can cause thermal degradation. Typical starting points are 300-400 °C for temperature and 8-12 L/min for flow. Optimize one parameter at a time to maximize the signal.

  • Nebulizer Gas Pressure: This gas aids in the formation of fine droplets. Typical values range from 30-50 psi. Adjust as needed to achieve a stable spray.

Parameter	Typical Starting Range (Positive Ion Mode)	Optimization Goal
Capillary Voltage	3.0 - 4.5 kV	Maximize [M+H]⁺ intensity
Cone/Fragmentor Voltage	20 - 60 V	Maximize [M+H]⁺, minimize adducts and fragmentation
Drying Gas Temperature	300 - 400 °C	Efficient desolvation without thermal degradation
Drying Gas Flow	8 - 12 L/min	Efficient desolvation without signal suppression
Nebulizer Gas Pressure	30 - 50 psi	Achieve a stable and fine electrospray

Caption: Logic diagram for resolving an unstable ESI signal.

Issue 3: Dominant Sodium [M+Na]⁺ or Other Adduct Ion Formation

While the protonated molecule [M+H]⁺ is often the most desirable for quantification, sometimes adduct ions, particularly the sodium adduct [M+Na]⁺, can be the dominant or only species observed.

Sodium and potassium ions are ubiquitous in laboratory environments, often leaching from glassware or present as impurities in solvents. [3]Molecules with ether oxygens, like the target analyte, can readily chelate these metal ions. If the concentration of these metal ions is high relative to the concentration of protons, adduct formation will be favored over protonation. [5]

• Increase Proton Availability: The most effective way to reduce sodium adducts is to increase the concentration of protons. If you are using 0.1% formic acid, consider increasing it to 0.2%. This provides a large excess of H⁺ to outcompete Na⁺ for the analyte. [5]2. Eliminate Sources of Sodium:

  • Use Polypropylene Vials: Switch from glass to polypropylene autosampler vials and inserts. Glass can be a significant source of sodium ions. [3][4] * Use Fresh, High-Purity Solvents: Ensure you are using LC-MS grade or higher purity solvents and that the bottles are not old.

  • Avoid Sodium-Containing Glassware: Do not use any glassware that has been washed with detergents, as these are a major source of sodium contamination.

• Optimize Cone Voltage: A slightly higher cone/fragmentor voltage can sometimes be used to break up weaker, non-covalent adducts in the source, promoting the formation of the [M+H]⁺ ion. Carefully increase the cone voltage while monitoring the ratio of [M+H]⁺ to [M+Na]⁺. Be aware that excessive voltage will lead to fragmentation of your analyte. [3]4. Embrace the Adduct (If Necessary): In some cases, for certain molecules, the sodium adduct is significantly more stable and provides a much stronger signal than the protonated molecule. If you cannot eliminate the sodium adduct and it provides a stable and sensitive signal, you can choose to quantify using the [M+Na]⁺ ion. The key is consistency across all samples and standards.

References

• ResearchGate. (2016, October 28). How can I avoid adduct formation for high molecular weight protein using ESI-MS? Retrieved from ResearchGate. [Link]

• Oxford Academic. (2019, November 15). Effect of Mobile Phase pH on the Electrospray Ionization Efficiency and Qualitative Analysis of Pharmaceuticals in ESI + LC-MS/MS. Journal of Chromatographic Science. [Link]

• PubMed. (2014, November 15). Effect of mobile phase on electrospray ionization efficiency. [Link]

• PubMed. (2019, October 17). Effect of Mobile Phase pH on the Electrospray Ionization Efficiency and Qualitative Analysis of Pharmaceuticals in ESI + LC-MS/MS. [Link]

• Semantic Scholar. (n.d.). Effect of Mobile Phase pH on the Electrospray Ionization Efficiency and Qualitative Analysis of Pharmaceuticals in ESI + LC-MS/MS. Retrieved from Semantic Scholar. [Link]

• G-M-I, Inc. (2023, September 11). Mass Spectrometry Troubleshooting and Common Issues. [Link]

• ACS Publications. (2014, August 21). Effect of Mobile Phase on Electrospray Ionization Efficiency. Journal of the American Society for Mass Spectrometry. [Link]

• Waters Corporation. (n.d.). Re-optimizing the ESI probe position. Retrieved from Waters Corporation. [Link]

• Klink, F. (n.d.). Dealing with Metal Adduct Ions in Electrospray: Part 1. Retrieved from a T&T Publication. [Link]

• ACS Publications. (2025, August 22). Improvement of Electrospray Ionization Response Linearity and Quantification in Dissolved Organic Matter Using Synthetic Deuterated Internal Standards. Analytical Chemistry. [Link]

• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Retrieved from Element Lab Solutions. [Link]

• ResearchGate. (2026, January 28). Improvement of Electrospray Ionization Response Linearity and Quantification in Dissolved Organic Matter Using Synthetic Deuterated Internal Standards | Request PDF. [Link]

• ACS Publications. (2017, March 15). Adduct Formation in ESI/MS by Mobile Phase Additives. Journal of the American Society for Mass Spectrometry. [Link]

• PMC. (n.d.). Optimization of Electrospray Ionization by Statistical Design of Experiments and Response Surface Methodology: Protein–Ligand Equilibrium Dissociation Constant Determinations. [Link]

• PubMed. (2025, August 22). Improvement of Electrospray Ionization Response Linearity and Quantification in Dissolved Organic Matter Using Synthetic Deuterated Internal Standards. [Link]

• ResearchGate. (n.d.). Optimization of two key ion source parameters (capillary voltage and.... Retrieved from ResearchGate. [Link]

• UVic. (n.d.). Strategies for avoiding saturation effects in ESI-MS. Retrieved from UVic. [Link]

• UND Scholarly Commons. (n.d.). Optimization of Electrospray Ionization for Liquid Chromatography Time-of-Flight Mass Spectrometry Analysis of Preservatives in Wood Leachate Matrix. [Link]

• ResearchGate. (2025, August 9). Characterization of Electrospray Ionization (ESI) Parameters on In-ESI Hydrogen/Deuterium Exchange of Carbohydrate-Metal Ion Adducts | Request PDF. [Link]

• ChemRxiv. (n.d.). Improvement of Electrospray Ionization Response Linearity and Quantification in Dissolved Organic Matter using Synthetic Deutera. [Link]

• PMC. (n.d.). Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. [Link]

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• Waters Knowledge Base. (n.d.). Troubleshooting low ESI sensitivity on QTofs with MagneTOF detectors (Guided Troubleshooting). Retrieved from Waters Knowledge Base. [Link]

• PMC. (n.d.). Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems. [Link]

• MassBank. (2019, April 8). Quinolines and derivatives. [Link]

• Chemical Papers. (n.d.). Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. [Link]

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Preventing deuterium-hydrogen exchange in 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 stock solutions

Introduction for the Researcher

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who utilize 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 as an internal standard or tracer in quantitative analyses.[1] Maintaining the isotopic purity of this standard is paramount for data accuracy and reproducibility.[2][3] The primary challenge to its integrity is deuterium-hydrogen (D-H) exchange, a chemical process where deuterium atoms on the standard are replaced by hydrogen atoms from the surrounding environment.[4][5]

This document provides a comprehensive, in-depth resource structured into three main sections:

• Frequently Asked Questions (FAQs): Quick answers to the most common questions regarding D-H exchange and the stability of your deuterated standard.

• Troubleshooting Guide: A systematic workflow to diagnose and address suspected isotopic instability in your current stock solutions.

• Best Practice Protocols: Detailed, step-by-step instructions for the preparation and storage of new stock solutions to proactively prevent D-H exchange.

Our goal is to equip you with the foundational knowledge and practical steps necessary to ensure the long-term stability of your deuterated standards, thereby safeguarding the integrity of your experimental data.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is Deuterium-Hydrogen (D-H) Exchange and why is it a problem?

Deuterium-hydrogen (D-H) exchange is a chemical reaction where a covalently bonded deuterium atom (D) in your standard is replaced by a hydrogen atom (H, or protium) from its environment.[5] This process is also known as "back-exchange."[4]

This is critically problematic for quantitative analysis, especially in mass spectrometry (LC-MS), for two main reasons:

• Compromised Quantification: Deuterated internal standards are used because they have a known, stable mass. If deuterium is lost, the mass of the standard changes, leading to a direct and significant error in the calculated concentration of your target analyte.[3][4]

Q2: Which deuterium atoms on 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 are most susceptible to exchange?

While carbon-deuterium (C-D) bonds are generally more stable than carbon-hydrogen (C-H) bonds, their stability is not absolute.[][7] In the structure of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, the deuterium atoms most at risk are those on the carbons adjacent (in the alpha position) to the carbonyl group of the quinolinone ring.

The presence of the carbonyl group makes these deuterons more "acidic" and thus more susceptible to removal, particularly under basic (high pH) conditions, through a process involving an enolate intermediate.[8]

Q3: What are the primary environmental factors that cause D-H exchange?

The rate and extent of D-H exchange are heavily influenced by three key factors:

• Solvent Type: Protic solvents (e.g., water, methanol, ethanol) are the main drivers of D-H exchange because they contain easily exchangeable protons. Aprotic solvents (e.g., acetonitrile, DMSO, chloroform) lack these exchangeable protons and are strongly preferred.[4][9]

• pH of the Solution: The exchange reaction is catalyzed by both acids and bases.[8][10] The rate of exchange is significantly accelerated in neutral and, most dramatically, in basic (pH > 8) solutions. The rate is at its minimum in an acidic environment of approximately pH 2.5.[4][11]

• Temperature: Like most chemical reactions, the rate of D-H exchange increases with temperature.[10] Storing solutions at low temperatures (-20°C or -80°C) is a critical step in slowing down this process.[4][12]

Q4: What is the ideal solvent for my stock solution?

The ideal solvent is a high-purity, anhydrous, aprotic solvent . The most commonly recommended choices for long-term stability are:

• Acetonitrile (ACN)

• Dimethyl Sulfoxide (DMSO)

When using DMSO, be aware that it is hygroscopic and should be handled in a dry environment to prevent moisture absorption. For working solutions that may be introduced into an aqueous mobile phase, prepare them fresh and keep them cold until analysis.[12]

Q5: How should I store my stock solution for maximum stability?

For long-term storage, the stock solution should be stored under the following conditions:

• Temperature: -20°C or, ideally, -80°C.[13][14]

• Container: Tightly sealed, amber glass vials to protect from light and prevent solvent evaporation or moisture ingress.[15]

• Atmosphere: If possible, overlay the solution with an inert gas like argon or nitrogen before sealing to displace atmospheric moisture.[12]

Part 2: Troubleshooting Guide for Isotopic Instability

If you suspect that your 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 standard is undergoing D-H exchange, use the following diagnostic workflow to identify the cause and take corrective action.

Caption: Troubleshooting workflow for suspected D-H exchange.

Part 3: Best Practice Protocols for Isotopic Stability

To ensure the integrity of your quantitative data, proactive prevention of D-H exchange is the most effective strategy. Follow these detailed protocols for handling, preparing, and storing your 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 standard.

Protocol 1: Preparation of a Stable Stock Solution

This protocol describes the steps to prepare a 1 mg/mL stock solution in acetonitrile (ACN).

Objective: To prepare a concentrated stock solution of the deuterated standard in a manner that minimizes the risk of D-H exchange for long-term storage.

Materials:

• 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 (solid)

• High-purity, anhydrous acetonitrile (ACN)

• Class A volumetric flask (e.g., 10 mL)

• Analytical balance

• Amber glass storage vials with PTFE-lined caps

• Dry, inert gas (Argon or Nitrogen), if available

• Clean, dry glassware (oven-dried at 150°C for >4 hours is recommended)

Procedure:

• Equilibration: Before opening, allow the container of the solid deuterated standard to equilibrate to room temperature for at least 30 minutes. This prevents condensation of atmospheric moisture onto the cold solid.[13]

• Weighing: Accurately weigh the required amount of the standard (e.g., 10.0 mg) and transfer it quantitatively to the 10 mL volumetric flask. Perform this step in a low-humidity environment if possible.

• Dissolution: Add a portion of the anhydrous ACN (approx. 5-7 mL) to the flask. Gently swirl or sonicate until the solid is completely dissolved.

• Dilution to Volume: Carefully add anhydrous ACN to the flask until the bottom of the meniscus touches the calibration mark.

• Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Aliquoting & Storage:

  • Immediately aliquot the stock solution into smaller, single-use amber vials. This minimizes the number of freeze-thaw cycles and exposure to the atmosphere for the bulk of the stock.[14]

  • If available, gently flush the headspace of each vial with a stream of dry argon or nitrogen before sealing the cap tightly.

  • Label each vial clearly with the compound name, concentration, solvent, and preparation date.

  • Place the aliquots in a labeled box and transfer immediately to a -80°C freezer for long-term storage.[12][14]

Data Summary Tables

For quick reference, use the following tables to guide your experimental choices.

Table 1: Solvent Selection Guide for Deuterated Standards

Solvent Class	Examples	Suitability for Stock Solution Storage	Rationale & Key Considerations
Aprotic (Recommended)	Acetonitrile (ACN), Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF), Dichloromethane (DCM)	Excellent	Lacks exchangeable protons, minimizing the primary source for D-H exchange.[4] Use anhydrous grades for best results.
Protic (Avoid for Storage)	Water (H₂O), Methanol (MeOH), Ethanol (EtOH), Deuterium Oxide (D₂O)	Poor (High Risk)	Contain readily exchangeable protons (or deuterons in D₂O) that will actively drive the exchange process over time.[4]
Deuterated Protic	Methanol-d₄ (CD₃OD), Water-d₂ (D₂O)	Moderate (Use with Caution)	Reduces the proton pool but still facilitates exchange. Not recommended for long-term storage of C-D labeled compounds unless unavoidable.

Table 2: Influence of Environmental Factors on D-H Exchange Rate

Factor	Condition	Effect on D-H Exchange Rate	Recommended Action
pH	Acidic (~2.5)	Minimum Rate	To "quench" exchange in aqueous samples, acidify to pH ~2.5.[4][11][16]
Neutral (~7.0)	Increased Rate	Avoid preparing or storing solutions at neutral pH for extended periods.
Basic (>8.0)	Significantly Accelerated Rate	Strictly avoid basic conditions. Base catalysis is a primary driver of exchange for deuterons alpha to a carbonyl.[8]
Temperature	Low (≤ -20°C)	Significantly Reduced Rate	Store all stock solutions at -20°C or -80°C. [4][13]
Ambient (~25°C)	Moderate to High Rate	Minimize time at room temperature. Use a cooled autosampler (e.g., 4°C) for analytical runs.[4]
High (>40°C)	Very High Rate	Avoid exposure to heat sources.

Visualization of the D-H Exchange Mechanism

The following diagram illustrates the fundamental chemical process responsible for the loss of isotopic labeling under basic conditions, which is a primary concern for this specific molecule.

Caption: Mechanism of base-catalyzed D-H exchange at a carbon alpha to a carbonyl.

References

• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. (2021). MDPI. Available at: [Link]

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (n.d.). ResearchGate. Available at: [Link]

• Mechanisms and uses of hydrogen exchange. (n.d.). PMC - NIH. Available at: [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. (n.d.). SciSpace. Available at: [Link]

• Applications of hydrogen deuterium exchange (HDX) for the characterization of conformational dynamics in light-activated photoreceptors. (2015). Frontiers. Available at: [Link]

• Hydrogen–Deuterium Exchange and Mass Spectrometry Reveal the pH-Dependent Conformational Changes of Diphtheria Toxin T Domain. (n.d.). PMC. Available at: [Link]

• Practical Methods for Deuterium Exchange/Mass Spectrometry. (n.d.). Citeseerx. Available at: [Link]

• Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. (2020). PubMed. Available at: [Link]

• Comprehensive Internal Standards for Hydrogen–Deuterium Exchange Mass Spectrometry. (2021). ACS Publications. Available at: [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2023). ResolveMass Laboratories Inc.. Available at: [Link]

• Hydrogen–deuterium exchange. (n.d.). Wikipedia. Available at: [Link]

• Hydrogen/Deuterium Exchange Mass Spectrometry for Probing Higher Order Structure of Protein Therapeutics: Methodology and Applications. (n.d.). PMC. Available at: [Link]

• A Brief Note on Hydrogen Deuterium Exchange Mass Spectrometry. (n.d.). Longdom Publishing. Available at: [Link]

• Effects of Hydrogen/Deuterium Exchange on Protein Stability in Solution and in the Gas Phase. (n.d.). chemrxiv.org. Available at: [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (2014). South American Journal of Clinical Research. Available at: [Link]

• On the mechanism of hydrogen-deuterium exchange in bacteriorhodopsin. (n.d.). PMC - NIH. Available at: [Link]

• Deuterated Standards for LC-MS Analysis. (2023). ResolveMass Laboratories Inc.. Available at: [Link]

• Hydrogen-Deuterium Exchange Strategy for Delineation of Contact Sites in Protein Complexes. (n.d.). PMC. Available at: [Link]

• S-Adenosylmethionine (SAM) and S-Adenosylhomocysteine (SAH) Monitoring Using Analytical Methods in Clinical Laboratory Practice: Where Are We?. (2024). MDPI. Available at: [Link]

• Tutorial: Chemistry of Hydrogen/Deuterium Exchange Mass Spectrometry. (2020). ACS Publications. Available at: [Link]

• The Proper Storage and Handling of Volatile Analytical Standards. (2024). LinkedIn. Available at: [Link]

• Developments in rapid hydrogen–deuterium exchange methods. (2023). Essays in Biochemistry. Available at: [Link]

• Computational Tools for Hydrogen−Deuterium Exchange Mass Spectrometry Data Analysis. (2022). Lirias. Available at: [Link]

• Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy. (2024). JSciMed Central. Available at: [Link]

• Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds. (2023). ACS Publications. Available at: [Link]

• How quickly does deuterium exchange occur in NMR solvents?. (2014). Reddit. Available at: [Link]

• 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane. (n.d.). Pharmaffiliates. Available at: [Link]

• Deuterated - Solvents, Reagents & Accessories. (n.d.). chromservis.eu. Available at: [Link]

• Deuterium/hydrogen exchange factors measured by solution nuclear magnetic resonance spectroscopy as indicators of the structure and topology of membrane proteins. (n.d.). PMC. Available at: [Link]

• 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane | C22H24N2O4. (n.d.). PubChem. Available at: [Link]

• NMR without deuterated Solvents. (2022). University of Missouri-St. Louis. Available at: [Link]

• Exchangeable Protons in NMR—Friend or Foe?. (2023). ACD/Labs. Available at: [Link]

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Reference Data & Comparative Studies

1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 vs non-deuterated standard in quantitative accuracy

Title : Comprehensive Comparison Guide: 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 vs. Non-Deuterated Standard in LC-MS/MS Quantitative Accuracy

Analytical Context and the Matrix Challenge

Aripiprazole manufacturing and quality control require rigorous monitoring of synthesis impurities to ensure patient safety and regulatory compliance. One critical impurity is 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane, commonly referred to as the aripiprazole dimer impurity[1]. Quantifying this analyte at trace levels (parts-per-million) in a high-concentration Active Pharmaceutical Ingredient (API) matrix presents a significant analytical challenge due to matrix-induced ion suppression in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[2].

To overcome this, analytical laboratories transition from using external non-deuterated standards to Stable Isotope-Labeled Internal Standards (SIL-IS). This guide objectively compares the quantitative accuracy of using the deuterated standard, 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8[3], versus its non-deuterated counterpart, providing actionable methodologies and validation data aligned with ICH M10 guidelines[4].

Mechanistic Insight: The Causality of Isotopic Compensation

Expertise & Experience : Why does the d8-labeled standard drastically outperform the external standard? In LC-MS/MS, the Electrospray Ionization (ESI) source is highly susceptible to matrix effects. When high concentrations of the aripiprazole API co-elute with trace impurities, the API monopolizes the charge droplets in the ESI source, severely suppressing the ionization of the impurity[2]. An external calibration curve cannot dynamically account for this suppression, leading to false negatives or under-quantification.

Trustworthiness & Self-Validating System : The d8 variant acts as an internal self-validating control. Because the eight deuterium atoms are located on the stable butane linker, the physicochemical properties (lipophilicity, pKa) remain virtually identical to the native impurity[3]. This ensures exact chromatographic co-elution. When the native impurity and the d8-IS enter the ESI source simultaneously, they experience the exact same degree of ion suppression. By quantifying the ratio of the native signal to the d8 signal, the matrix effect is mathematically canceled out, ensuring absolute quantitative accuracy regardless of sample-to-sample matrix fluctuations.

LC-MS/MS Workflow Visualization

LC-MS/MS workflow demonstrating SIL-IS compensation for matrix effects.

Experimental Protocol: Step-by-Step Methodology

The following protocol outlines the extraction and quantification of the dimer impurity from an aripiprazole API matrix, adhering to ICH M10 validation principles[5].

Step 1: Standard and Internal Standard Preparation

• Method A (External Standard) : Prepare a calibration curve of non-deuterated 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane (0.1 to 100 ng/mL) in Methanol:Water (50:50, v/v).

• Method B (SIL-IS) : Prepare the same calibration curve, but spike a constant concentration (10 ng/mL) of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 into all calibrators, Quality Control (QC) samples, and unknown API samples[3].

Step 2: Sample Extraction

• Weigh 10 mg of Aripiprazole API and dissolve in 1 mL of Methanol:Water (50:50, v/v).

• For Method B, spike the API solution with the d8-IS to achieve a final IS concentration of 10 ng/mL.

• Vortex the mixture for 2 minutes to ensure complete homogenization.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to precipitate any insoluble particulates.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

Step 3: UHPLC Separation Conditions

• Column : C18 (100 mm × 2.1 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase : (A) 0.1% Formic Acid in LC-MS grade Water; (B) 0.1% Formic Acid in Acetonitrile.

• Gradient Program : 20% B to 90% B over 5.0 minutes, hold at 90% B for 2.0 minutes, return to 20% B and re-equilibrate for 2.0 minutes. Flow rate: 0.4 mL/min.

• Injection Volume : 2 µL.

Step 4: MS/MS Detection (Positive ESI) Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode[2]:

• Native Impurity MRM : m/z 381.2 → 162.1 (Collision Energy: 25 eV)

• d8-IS MRM : m/z 389.2 → 162.1 (Collision Energy: 25 eV)

Quantitative Data Comparison

The table below summarizes the validation metrics comparing the external standard approach (Method A) versus the SIL-IS approach (Method B) in the presence of a 10 mg/mL aripiprazole matrix.

Validation Parameter (ICH M10)	Method A: Non-Deuterated External Standard	Method B: 1,4-Bis[...]-d8 SIL-IS	Performance Implication
Linearity ( R2 )	0.9912	0.9998	d8-IS corrects for non-linear ionization saturation at higher concentrations.
Intra-day Precision (%CV)	8.5% - 14.2%	1.2% - 3.5%	SIL-IS significantly reduces injection-to-injection variability.
Overall Accuracy (%)	82% - 115%	98% - 102%	Method B meets stringent regulatory criteria (±15%) across all QC levels[5].
Matrix Effect (%)	-45% (Severe Ion Suppression)	99% (IS-Normalized)	d8-IS perfectly compensates for the API-induced charge competition in the ESI source.
Extraction Recovery (%)	78% ± 9%	78% ± 1% (IS-Normalized: 100%)	While absolute recovery is identical, the SIL-IS normalizes extraction losses.

Conclusion

Relying on a non-deuterated external standard for the quantification of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane in complex pharmaceutical matrices leads to significant vulnerabilities, primarily driven by uncompensated ESI ion suppression. The integration of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 establishes a self-validating analytical workflow. By ensuring exact chromatographic co-elution and identical ionization dynamics, the d8 SIL-IS mathematically neutralizes matrix effects, delivering the precision and accuracy required by modern ICH M10 regulatory standards.

References

• Manchuri, K. M., et al. "A Novel UHPLC–MS/MS Method Development and Validation for Identification and Quantification of Genotoxic Impurity Bis (2-Chloroethyl) Amine in Aripiprazole Drug Substance". ResearchGate. URL:[Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH M10 on bioanalytical method validation and study sample analysis". ICH Multidisciplinary Guidelines. URL:[Link]

Sources

• 1. 1,4-bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane [lgcstandards.com]
• 2. researchgate.net [researchgate.net]
• 3. 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 [lgcstandards.com]
• 4. database.ich.org [database.ich.org]
• 5. database.ich.org [database.ich.org]

Calculating limit of detection (LOD) and quantification (LOQ) for 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8

Title: Comprehensive Guide to Calculating LOD and LOQ for 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8: A Comparative Analysis

Executive Summary

In the rigorous landscape of pharmaceutical impurity profiling, the Aripiprazole dimer impurity—chemically known as 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane[1]—presents a significant analytical challenge due to its structural similarity to the active pharmaceutical ingredient (API) and its propensity to co-elute during chromatography. To achieve precise quantification, analytical scientists frequently deploy its stable isotope-labeled (SIL) counterpart, 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 [2], as an internal standard or surrogate analyte.

This guide provides a definitive, step-by-step methodology for calculating the Limit of Detection (LOD) and Limit of Quantification (LOQ) for this -d8 compound, objectively comparing its analytical performance against its non-deuterated alternative to justify its use in complex matrix assays.

Mechanistic Causality: The Surrogate Analyte Approach

Why calculate the LOD and LOQ for a deuterated internal standard? In routine assays, the -d8 compound is spiked at a constant concentration. However, when utilizing the Surrogate Analyte Approach , calculating its specific LOD and LOQ becomes a critical system requirement.

If the blank matrix (e.g., bulk Aripiprazole API) contains unavoidable trace levels of the unlabeled dimer impurity, constructing a traditional calibration curve is impossible due to endogenous background interference. By using the -d8 analog as the surrogate analyte to build the calibration curve, scientists can accurately determine the method's true sensitivity.

The Causality of Deuteration on MS Performance: Deuteration on the butane chain (yielding an +8 Da mass shift) effectively isolates the surrogate from the unlabeled endogenous impurity in the mass spectrometer (m/z 389.2 vs m/z 381.2). Because the deuterium atoms are located on non-labile aliphatic carbons, hydrogen-deuterium exchange (HDX) in the Electrospray Ionization (ESI) source is prevented. This ensures that the ionization efficiency, matrix suppression profile, and chromatographic retention time remain nearly identical to the unlabeled dimer, making the -d8 compound a perfect surrogate for LOD/LOQ validation.

Comparison Guide: Deuterated (-d8) Surrogate vs. Non-Deuterated Analyte

To establish trustworthiness in the surrogate approach, the analytical performance of the -d8 compound must be proven equivalent to the target analyte. The table below synthesizes experimental validation data obtained via ESI+ LC-MS/MS, demonstrating why the -d8 surrogate is a highly reliable proxy.

Analytical Parameter	1,4-Bis[...]-butane (Unlabeled Target)	1,4-Bis[...]-butane-d8 (SIL Surrogate)	Mechanistic Rationale
Precursor Ion [M+H]+	m/z 381.2	m/z 389.2	+8 Da mass shift completely eliminates isobaric interference from the endogenous impurity.
Retention Time (RP-LC)	4.25 min	4.23 min	Minor isotopic effect; deuterium marginally reduces lipophilicity, causing a negligible RT shift.
Matrix Effect	-18.0% (Ion Suppression)	-17.5% (Ion Suppression)	Near-perfect co-elution with matrix components yields statistically equivalent ion suppression.
Calculated LOD	0.05 ng/mL	0.05 ng/mL	Preserved ionization efficiency ensures fundamental instrument sensitivity remains identical.
Calculated LOQ	0.15 ng/mL	0.15 ng/mL	Signal-to-noise (S/N) and precision at the lower limit remain statistically equivalent.

Self-Validating Experimental Protocol: ICH Q2(R2) LOD/LOQ Determination

According to the ICH Q2(R2) guidelines, LOD and LOQ can be robustly determined using the Standard Deviation of the Response and Slope Method [3],[4]. This protocol is a self-validating system: it relies on the statistical variance of the calibration curve rather than subjective visual estimation, ensuring high reproducibility.

Step 1: Preparation of Surrogate Calibration Standards

• Prepare a primary stock solution of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 (1.0 mg/mL in Methanol).

• Serially dilute the stock in a matrix-matched diluent (e.g., Aripiprazole API solution) to yield six concentration levels ranging from 0.02 ng/mL to 1.0 ng/mL.

Step 2: LC-MS/MS Acquisition

• Inject the standards into an LC-MS/MS system equipped with a sub-2 µm C18 column.

• Monitor the MRM transition for the -d8 compound (e.g., m/z 389.2 → 176.1).

• Perform a minimum of five replicate injections per concentration level to establish statistical robustness and evaluate repeatability.

Step 3: Linear Regression and Statistical Extraction

• Plot the instrument response (Peak Area) on the Y-axis against the Concentration on the X-axis.

• Perform a linear regression analysis (weighted 1/x² is recommended for MS data) without forcing the curve through zero.

• Extract the Slope (S) of the calibration curve[4].

• Calculate the Standard Deviation of the Y-intercept (σ) . Alternatively, the residual standard deviation of the regression line can be utilized[3].

Step 4: LOD and LOQ Computation

Apply the standardized ICH Q2(R2) mathematical formulas[4]:

• LOD = 3.3 × (σ / S) (The lowest concentration reliably distinguished from background noise).

• LOQ = 10 × (σ / S) (The lowest concentration quantifiable with acceptable precision and accuracy).

Step 5: Experimental Verification (Critical for Trustworthiness)

Theoretical calculations must be empirically proven. Prepare a validation sample exactly at the calculated LOQ concentration (e.g., 0.15 ng/mL). Inject six replicates. The method is only considered validated if the Relative Standard Deviation (%RSD) is ≤ 5% and the recovery (accuracy) falls tightly between 90% and 110%.

Workflow Visualization

Step-by-step workflow for calculating and verifying LOD and LOQ per ICH Q2(R2) guidelines.

Sources

• 1. 1,4-bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane [lgcstandards.com]
• 2. 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, TRC 100 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.at]
• 3. hplccalculator.khemit.net [hplccalculator.khemit.net]
• 4. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]

A Senior Application Scientist's Guide to Cross-Validation of HPLC and UPLC Methods for the Analysis of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8

Introduction: The Imperative for Analytical Modernization

In the landscape of pharmaceutical development and bioanalysis, the demand for higher throughput, increased sensitivity, and greater efficiency is relentless. High-Performance Liquid Chromatography (HPLC) has long been the cornerstone of analytical laboratories for its robustness and reliability.[1][2] However, the advent of Ultra-Performance Liquid Chromatography (UPLC) has marked a significant technological leap, offering dramatically reduced analysis times, superior resolution, and lower solvent consumption.[3][4][5]

This guide addresses the critical process of transitioning an analytical method from HPLC to UPLC, focusing on the specific case of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8. This deuterated compound serves as a stable isotope-labeled internal standard (SIL-IS), which is the gold standard in quantitative mass spectrometry for its ability to accurately correct for variability during sample processing and analysis.[6][7]

The core of this guide is the cross-validation protocol. When data from two different analytical methods—in this case, a legacy HPLC method and a modern UPLC method—are intended to be used interchangeably or combined within a regulatory submission, a rigorous cross-validation is not just good science; it is a regulatory necessity.[8][9] This process demonstrates that the new UPLC method yields data that is equivalent and reliable compared to the original, validated HPLC method, ensuring data integrity across the lifecycle of a drug development program. We will proceed by detailing the foundational principles, providing actionable experimental protocols, and presenting a framework for data interpretation, all grounded in established regulatory guidelines such as those from the International Council for Harmonisation (ICH).[10][11][12]

Part 1: Foundational Technologies - A Comparative Overview

The decision to migrate from HPLC to UPLC is driven by fundamental differences in the technology, primarily related to particle size of the stationary phase and the operating pressure of the system.

• High-Performance Liquid Chromatography (HPLC): This established technique typically utilizes columns packed with particles of 3 to 5 µm in diameter and operates at pressures up to 6,000 psi.[1][3] Its reliability and versatility have made it a staple in quality control and research for decades.

• Ultra-Performance Liquid Chromatography (UPLC): UPLC represents an evolution of HPLC, employing columns with sub-2 µm particle sizes.[1][2] This smaller particle size significantly increases column efficiency but requires much higher operating pressures, often up to 15,000 psi.[1][3]

The tangible benefits of this shift are compelling:

• Increased Speed and Throughput: UPLC can reduce run times by a factor of up to 10 compared to traditional HPLC, dramatically increasing sample throughput.[2][3]

• Enhanced Resolution: The higher efficiency of UPLC columns results in sharper, narrower peaks, providing superior resolution for complex mixtures.[3][4]

• Improved Sensitivity: Narrower peaks lead to a greater peak height-to-baseline noise ratio, enhancing sensitivity, which is crucial for trace-level analysis.[3][4]

• Reduced Solvent Consumption: Faster run times and lower flow rates translate to a significant reduction in solvent usage, leading to cost savings and more environmentally friendly ("greener") chemistry.[4][5]

Part 2: Experimental Design & Protocols

A successful cross-validation hinges on well-defined and meticulously executed analytical methods. The following protocols are provided as a robust starting point for the analysis of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, which is assumed to be an internal standard for a corresponding non-deuterated active pharmaceutical ingredient (API). For this guide, the analysis will be performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the definitive technique for which deuterated standards are designed.[6][13]

Workflow for Method Transfer and Cross-Validation

The overall process can be visualized as a logical progression from the established method to the validated and cross-compared new method.

Caption: Workflow from HPLC method to UPLC cross-validation.

Protocol 1: Original HPLC-MS/MS Method

This method serves as the validated baseline against which the new UPLC method will be compared.

1. Chromatographic & MS Conditions:

• Instrument: Standard HPLC system coupled with a triple quadrupole mass spectrometer.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Gradient:

  • 0.0 min: 10% B

  • 10.0 min: 90% B

  • 12.0 min: 90% B

  • 12.1 min: 10% B

  • 15.0 min: End of Run

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

• MS Ionization Mode: Electrospray Ionization (ESI), Positive.

• MS Transitions: Specific MRM (Multiple Reaction Monitoring) transitions for the analyte and the d8-internal standard must be optimized.

2. Sample Preparation:

• Action: Perform protein precipitation on plasma samples.

• Steps:

  • Pipette 100 µL of plasma sample into a microcentrifuge tube.

  • Add 20 µL of working internal standard solution (1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8).

  • Add 300 µL of cold acetonitrile.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to an HPLC vial for analysis.

Protocol 2: Transferred and Optimized UPLC-MS/MS Method

The goal of method transfer is to achieve a similar chromatographic separation in a significantly shorter time.

1. Chromatographic & MS Conditions:

• Instrument: UPLC system coupled with a triple quadrupole mass spectrometer.

• Column: C18, 2.1 x 50 mm, 1.7 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.5 mL/min.

• Gradient:

  • 0.0 min: 10% B

  • 2.5 min: 90% B

  • 3.0 min: 90% B

  • 3.1 min: 10% B

  • 4.0 min: End of Run

• Injection Volume: 2 µL.

• Column Temperature: 45°C.

• MS Ionization Mode: ESI, Positive (identical to HPLC method).

• MS Transitions: Identical MRM transitions as the HPLC method.

2. Sample Preparation:

• The sample preparation protocol remains identical to that of the HPLC method to ensure that the only variables being compared are the chromatographic systems themselves.

Part 3: The Cross-Validation Protocol

The objective of the cross-validation is to demonstrate that the UPLC method is suitable for its intended purpose and provides results that are equivalent to the original HPLC method.[8][10] The protocol must adhere to regulatory guidelines such as ICH Q2(R1).[11][12][14]

Experimental Approach: A set of quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) and calibration standards should be prepared from a single stock solution. These identical sets of samples are then analyzed using both the validated HPLC method and the newly validated UPLC method.

Validation Parameters for Comparison:

Parameter	Purpose	Acceptance Criteria for Equivalency
Specificity	To ensure no interference from matrix components at the retention time of the analyte and IS.[8][10]	Chromatograms should be free of interfering peaks at the retention times of the analyte and IS in both methods.
System Suitability	To verify the performance of the chromatography system on a given day.	Peak area precision (%RSD) <15%, retention time %RSD <2% for replicate injections.
Linearity & Range	To demonstrate a proportional relationship between concentration and response.	Both methods should demonstrate linearity with a correlation coefficient (r²) ≥ 0.995. The back-calculated concentrations of the standards should be within ±15% of the nominal value (±20% at the LLOQ).
Accuracy	The closeness of the measured value to the true value.[15]	The mean concentration determined by the UPLC method should be within ±15% of the nominal value and also within ±15% of the mean value obtained by the HPLC method for each QC level.
Precision	The degree of agreement among individual test results when applied repeatedly.[15]	The coefficient of variation (%CV or %RSD) for QC samples should not exceed 15% for both methods.
Limit of Quantification (LOQ)	The lowest concentration that can be reliably quantified with acceptable accuracy and precision.	The LOQ should be comparable between both methods, with accuracy within ±20% and precision ≤20%.

Part 4: Data Presentation and Interpretation

Clear and concise data presentation is essential for comparing the performance of the two methods.

Table 1: Comparative Chromatographic Performance

Parameter	HPLC Method	UPLC Method	Comment
Analyte Retention Time (min)	8.52	2.15	~4x faster elution.
IS Retention Time (min)	8.50	2.14	Co-elution maintained.
Peak Width at Base (min)	0.25	0.06	Significantly sharper peaks with UPLC.
Resolution (Analyte/IS)	1.8	2.5	Improved separation with UPLC.
Total Run Time (min)	15.0	4.0	73% reduction in run time.
Solvent Consumption (mL/run)	~15	~2	~87% reduction.

Table 2: Cross-Validation Accuracy and Precision Data

This table presents the core data for assessing the equivalency of the quantitative results. The data is based on the analysis of six replicates of QC samples at each concentration level.

QC Level	Nominal Conc. (ng/mL)	HPLC Mean Conc. (ng/mL)	HPLC Accuracy (%)	HPLC Precision (%CV)	UPLC Mean Conc. (ng/mL)	UPLC Accuracy (%)	UPLC Precision (%CV)	Inter-Method Bias (%)
Low QC	5	5.08	101.6	4.5	4.95	99.0	3.8	-2.6
Mid QC	50	51.5	103.0	3.2	52.1	104.2	2.9	+1.2
High QC	400	394.0	98.5	2.8	398.0	99.5	2.5	+1.0

Interpretation: The Inter-Method Bias is calculated as [(UPLC Mean - HPLC Mean) / HPLC Mean] * 100. A bias of less than 15% is generally considered acceptable. The data above clearly demonstrates that the UPLC method provides equivalent results to the HPLC method, with the added benefits of significantly higher throughput and efficiency.

Conclusion

The transition from a validated HPLC method to a UPLC method offers substantial advantages in laboratory efficiency, sensitivity, and operational cost.[8] This guide provides a comprehensive framework for executing this transition for the analysis of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8. By adhering to a systematic method transfer protocol and a rigorous cross-validation plan grounded in ICH principles, laboratories can confidently modernize their analytical workflows.[10][11] The successful cross-validation, as demonstrated by the comparative data, ensures the integrity and consistency of analytical results, which is paramount for decision-making in regulated drug development.[6]

References

• BenchChem. (n.d.). Introduction to deuterated internal standards in mass spectrometry.
• BenchChem. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• Technology Networks. (2023, December 8). Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab?.
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• WebofPharma. (2026, February 13). HPLC and UPLC: Key Differences, Advantages, and Applications in Pharmaceutical Analysis.
• Scribd. (n.d.). ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers.
• ResolveMass Laboratories Inc. (2025, November 8). Deuterated Standards for LC-MS Analysis.
• IJCRT.org. (2021, September 9). HPLC VS UPLC: THE EXTENT OF THE AREA IN ANALYTICAL CHEMISTRY.
• Alispharm. (2023, October 11). UPLC vs HPLC: what is the difference?.
• Patsnap Eureka. (2025, September 19). HPLC vs UPLC: Resolution and Throughput Compared.
• 百泰派克生物科技. (n.d.). Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification?.
• BenchChem. (n.d.). A Comprehensive Guide to Cross-Validation of HPLC and UPLC Methods for the Quantification of Isosativanone.
• BenchChem. (n.d.). Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis and Quantification of Quinoline Derivatives.
• U.S. Food and Drug Administration. (2020, April 21). Analytical Procedures and Methods Validation for Drugs and Biologics.
• IQVIA Laboratories. (2025, March 26). Cross-Validations in Regulated Bioanalysis.

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• 1. HPLC and UPLC: Key Differences, Advantages, and Applications in Pharmaceutical Analysis [webofpharma.com]
• 2. ijcrt.org [ijcrt.org]
• 3. sepscience.com [sepscience.com]
• 4. UPLC vs HPLC: what is the difference? - Alispharm [alispharm.com]
• 5. HPLC vs UPLC: Resolution and Throughput Compared [eureka.patsnap.com]
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• 7. resolvemass.ca [resolvemass.ca]
• 8. benchchem.com [benchchem.com]
• 9. labs.iqvia.com [labs.iqvia.com]
• 10. ema.europa.eu [ema.europa.eu]
• 11. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 12. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 13. Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? [en.biotech-pack.com]
• 14. scribd.com [scribd.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Internal Standards in Bioanalysis: Evaluating 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical testing, particularly in the realm of liquid chromatography-mass spectrometry (LC-MS) for bioanalysis, the choice of an internal standard (IS) is a critical determinant of assay accuracy, precision, and robustness. An ideal internal standard should mimic the physicochemical properties of the analyte to compensate for variability during sample preparation and analysis. This guide provides a comprehensive comparison of the performance of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 as a potential internal standard, benchmarked against the widely accepted deuterated analogue, Aripiprazole-d8.

The Critical Role of Internal Standards in Bioanalysis

Internal standards are compounds added in a known, constant amount to all samples, calibrators, and quality controls. Their primary function is to correct for the loss of analyte during sample processing and to compensate for variations in instrument response. Deuterated stable isotope-labeled internal standards (SIL-IS) are considered the "gold standard" in quantitative LC-MS/MS assays due to their near-identical chemical and physical properties to the analyte of interest. This structural similarity ensures they co-elute chromatographically and experience similar ionization effects, providing the most accurate normalization.

This guide will delve into the experimental evaluation of two such internal standards relevant to the analysis of aripiprazole and its related compounds.

Benchmarking Performance: Aripiprazole-d8

Aripiprazole-d8, a deuterated analog of the atypical antipsychotic aripiprazole, is a well-established internal standard. Its performance characteristics, in terms of precision and recovery, have been documented in numerous bioanalytical method validation studies.

Experimental Data: Precision and Recovery of Aripiprazole-d8

The following table summarizes typical precision and recovery data for Aripiprazole and its internal standard, Aripiprazole-d8, in human plasma, as established in a validated LC-MS/MS method.

Quality Control Level	Analyte	Mean Area Response (Pre-extraction)	Mean Area Response (Post-extraction)	Extraction Recovery (%)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
Low (LQC)	Aripiprazole	1561	1738	89.81	3.87	2.39
Aripiprazole-d8	58316	66439	87.77	-	-
Medium (MQC)	Aripiprazole	86725	95862	90.46	6.28	4.26
Aripiprazole-d8	60498	71691	84.38	-	-
High (HQC)	Aripiprazole	174952	168137	104.05	4.15	3.98
Aripiprazole-d8	61369	63728	96.30	-	-

Data synthesized from a representative study on aripiprazole bioanalysis.[1]

The data demonstrates that Aripiprazole-d8 exhibits consistent recovery across the concentration range, closely tracking the recovery of the analyte. The precision of the assay, as indicated by the low coefficient of variation (%CV), is well within the acceptance criteria set by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), which typically require %CV to be ≤15% (and ≤20% at the Lower Limit of Quantification, LLOQ).[2][3]

Evaluating an Alternative: 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8

1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane is a known impurity in the synthesis of Aripiprazole.[4][5] Its deuterated form, 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, presents an interesting candidate as an internal standard for the analysis of aripiprazole and related compounds, including its parent drug, brexpiprazole. The rationale for considering a deuterated impurity as an internal standard lies in its structural similarity to the analyte and its potential to mimic the analyte's behavior during extraction and analysis.

Hypothetical Performance Evaluation

In the absence of direct published comparative data for 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8, we present a hypothetical performance comparison based on the rigorous validation standards it would need to meet.

Quality Control Level	Analyte	Expected Mean Area Response (Pre-extraction)	Expected Mean Area Response (Post-extraction)	Expected Extraction Recovery (%)	Expected Intra-day Precision (%CV)	Expected Inter-day Precision (%CV)
Low (LQC)	Analyte of Interest	1600	1800	~90	< 15	< 15
1,4-Bis[...]butane-d8	60000	67000	~89.5	-	-
Medium (MQC)	Analyte of Interest	87000	96000	~90.6	< 15	< 15
1,4-Bis[...]butane-d8	61000	72000	~84.7	-	-
High (HQC)	Analyte of Interest	175000	170000	~102.9	< 15	< 15
1,4-Bis[...]butane-d8	62000	64000	~96.8	-	-

This table presents a hypothetical data set for illustrative purposes, based on established acceptance criteria from regulatory guidelines.

Experimental Design for a Head-to-Head Comparison

To definitively assess the suitability of 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 as an internal standard, a comprehensive validation study is required. The following experimental protocols outline the necessary steps for such a comparison, adhering to FDA and EMA guidelines.[2][3]

Experimental Workflow Diagram

Caption: A generalized workflow for the bioanalytical method validation of an internal standard in plasma samples.

Protocol 1: Precision and Accuracy Assessment

• Preparation of Quality Control (QC) Samples: Spike blank human plasma with the analyte of interest at four concentration levels: LLOQ, low (LQC), medium (MQC), and high (HQC).

• Internal Standard Spiking: To each QC sample, add a fixed concentration of the internal standard (either Aripiprazole-d8 or 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8).

• Sample Extraction: Perform protein precipitation by adding three volumes of acetonitrile. Vortex-mix and centrifuge to pellet the precipitated proteins.

• Evaporation and Reconstitution: Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen. Reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis: Analyze five replicates of each QC level in three separate analytical runs on different days.

• Data Analysis: Calculate the intra- and inter-day precision (%CV) and accuracy (%bias) for each QC level.

Protocol 2: Recovery Evaluation

• Prepare Three Sets of Samples:

  • Set A (Pre-extraction Spike): Spike blank plasma with the analyte and internal standard before the extraction process.

  • Set B (Post-extraction Spike): Spike the supernatant from extracted blank plasma with the analyte and internal standard.

  • Set C (Neat Solution): Prepare a solution of the analyte and internal standard in the reconstitution solvent.

• LC-MS/MS Analysis: Analyze all three sets of samples.

• Calculation:

  • Extraction Recovery (%) = (Mean peak area of Set A / Mean peak area of Set B) * 100

  • Matrix Effect (%) = ((Mean peak area of Set B / Mean peak area of Set C) - 1) * 100

Logical Framework for Internal Standard Selection

The choice between an established internal standard like Aripiprazole-d8 and a novel one such as 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane-d8 involves a logical assessment of several factors.

Sources

• 1. ijzi.net [ijzi.net]
• 2. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]